Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

• CAS: 887595-89-3

Core Science & Biosynthesis

Chemical properties of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

An In-depth Technical Guide to the Chemical Properties of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of the Azetidine Scaffold

In the landscape of modern medicinal chemistry, the azetidine ring has emerged as a "privileged structure," a compact and versatile scaffold that imparts favorable physicochemical properties to drug candidates.[1] Its strained four-membered ring introduces a unique three-dimensional geometry that can enhance binding affinity and metabolic stability compared to more flexible acyclic or larger ring systems. Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is a bifunctional building block of significant interest, incorporating the rigid azetidine core, a nucleophilic aromatic amine, and a modifiable ester group. This guide provides a comprehensive overview of its chemical properties, synthesis, and reactivity, offering researchers and drug development professionals a foundational understanding of its potential in designing next-generation therapeutics.

Core Physicochemical and Structural Properties

Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is a synthetic organic compound valued as a versatile intermediate.[2] Its structure features a central azetidine ring substituted at the 1-position with a 3-aminophenyl group and at the 3-position with a methyl carboxylate group.

Structural and Identity Data

Property	Value	Source
CAS Number	887595-89-3	[2]
Molecular Formula	C₁₁H₁₄N₂O₂	[2]
Molecular Weight	206.24 g/mol	[2]
SMILES	O=C(C1CN(C2=CC=CC(N)=C2)C1)OC	[2]
IUPAC Name	Methyl 1-(3-aminophenyl)azetidine-3-carboxylate	N/A

Predicted Physicochemical Characteristics

While extensive experimental data for this specific isomer is not publicly available, reliable predictions can be made based on its structural analogues, such as the para-substituted isomer (CAS 887595-92-8).[3]

Property	Predicted Value	Notes
Boiling Point	~372.3 ± 37.0 °C	Based on the 4-aminophenyl isomer.[3]
Density	~1.241 ± 0.06 g/cm³	Based on the 4-aminophenyl isomer.[3]
pKa	~6.52 ± 0.60	Refers to the protonated aromatic amine, a key parameter for physiological solubility and salt formation.[3]
Physical Form	Solid or oil	Inferred from related azetidine carboxylates.

Synthesis Strategy: A Modular Approach

The synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is typically achieved through a nucleophilic aromatic substitution (SNA) reaction or a Buchwald-Hartwig amination. The core principle involves coupling 3-nitroaniline or a protected aniline derivative with a suitable azetidine precursor, followed by modification of the functional groups.

A common and robust pathway involves the reaction of methyl azetidine-3-carboxylate with 3-fluoronitrobenzene, followed by reduction of the nitro group. This approach is favored for its high yield and the commercial availability of the starting materials.

Workflow: Synthesis via Nucleophilic Aromatic Substitution

Caption: Synthetic workflow for Methyl 1-(3-aminophenyl)azetidine-3-carboxylate.

Detailed Experimental Protocol (Self-Validating System)

• Reaction Setup & Inert Atmosphere: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add methyl azetidine-3-carboxylate hydrochloride[4] and a suitable base (e.g., 2.5 equivalents of potassium carbonate). The system is evacuated and backfilled with an inert gas (Argon or Nitrogen) three times. Causality: The hydrochloride salt must be neutralized in situ to generate the free amine, which is the active nucleophile. The inert atmosphere prevents oxidation of the resulting aminophenyl group in the final step.

• Reagent Addition: Add anhydrous dimethyl sulfoxide (DMSO) as the solvent, followed by the addition of 3-fluoronitrobenzene (1.0 equivalent).

• Nucleophilic Substitution: Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS. The reaction is typically complete within 12-24 hours. Causality: Heating is necessary to overcome the activation energy for the SNA reaction. DMSO is an excellent polar aprotic solvent that accelerates this type of reaction.

• Workup and Isolation: After cooling, the reaction is quenched with water and extracted with ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield crude Methyl 1-(3-nitrophenyl)azetidine-3-carboxylate. Purification is achieved via column chromatography.

• Nitro Reduction: The purified nitro-intermediate is dissolved in ethanol or methanol. A catalytic amount of Palladium on carbon (10% Pd/C) is added. The flask is evacuated and placed under a hydrogen atmosphere (balloon or Parr shaker).

• Final Product Formation: The reaction is stirred vigorously at room temperature until LC-MS analysis indicates complete consumption of the starting material. Self-Validation: The disappearance of the starting material's mass peak and the appearance of the product's mass peak (m/z = 207.1 [M+H]⁺) confirms reaction completion.

• Final Isolation: The mixture is filtered through a pad of Celite to remove the catalyst, and the solvent is evaporated to yield the final product, Methyl 1-(3-aminophenyl)azetidine-3-carboxylate.[2]

Spectroscopic Characterization

Structural confirmation relies on a combination of NMR spectroscopy and mass spectrometry. While a specific spectrum for this compound is not in the public search results, expected chemical shifts and fragmentation patterns can be reliably inferred from its constituent parts and similar structures.[5][6]

Expected NMR and MS Data

Technique	Expected Observations
¹H NMR	- Aromatic Protons: Multiple signals between 6.5-7.5 ppm, characteristic of a 1,3-disubstituted benzene ring. - Azetidine Protons: Signals typically between 3.5-4.5 ppm, often showing complex splitting patterns due to the rigid ring structure. - Methyl Ester Protons: A sharp singlet around 3.7 ppm. - Amine Protons: A broad singlet, the chemical shift of which is solvent-dependent.
¹³C NMR	- Ester Carbonyl: Signal around 170-175 ppm. - Aromatic Carbons: Multiple signals in the 110-150 ppm range. The carbon attached to the nitrogen (C-N) will be downfield. - Azetidine Carbons: Signals in the 40-60 ppm range. - Methyl Ester Carbon: Signal around 52 ppm.
Mass Spec (ESI+)	- [M+H]⁺: Expected at m/z = 207.1.

Chemical Reactivity and Derivatization Potential

The molecule possesses three primary points for chemical modification, making it a highly versatile building block for creating libraries of compounds.

Caption: Key reactive sites for chemical derivatization.

• Site A (Aromatic Amine): The primary amine on the phenyl ring is a potent nucleophile.

  • Acylation/Sulfonylation: It readily reacts with acyl chlorides, sulfonyl chlorides, and anhydrides to form amides and sulfonamides. This is a common strategy for exploring structure-activity relationships (SAR).

  • Reductive Amination: Can be used to form secondary amines by reacting with aldehydes or ketones in the presence of a reducing agent.

  • Buchwald-Hartwig/Ullmann Coupling: Can act as the nucleophile in cross-coupling reactions to form diarylamines.

• Site B (Methyl Ester): The ester functionality is a classic handle for modification.

  • Hydrolysis: Saponification with a base (e.g., LiOH, NaOH) will yield the corresponding carboxylic acid. This introduces a new attachment point and can improve solubility.

  • Amidation: Direct reaction with amines, often requiring high temperatures or conversion to an activated species (like an acyl chloride), produces a diverse range of amides.

• Site C (Aromatic Ring): The phenyl ring is activated towards electrophilic aromatic substitution by the electron-donating amino group.

  • Halogenation/Nitration: Reactions will be directed to the ortho and para positions relative to the strongly activating amino group. These modifications can be used to alter electronic properties or introduce further points for diversification (e.g., via Suzuki coupling on a halogenated ring).

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of the 1,3-disubstituted azetidine motif is a strategic choice in drug design. The specific arrangement in Methyl 1-(3-aminophenyl)azetidine-3-carboxylate allows it to serve as a conformationally restricted analogue of common motifs like 3-aminobenzoic acid derivatives, providing a rigid vector to orient functional groups in three-dimensional space.

Azetidine-containing compounds are prevalent in various therapeutic areas.[7] Recent research highlights their use in developing potent inhibitors for challenging targets. For instance, derivatives of 3-hydroxymethyl-azetidine have been successfully developed as inhibitors of DNA polymerase Theta (Polθ), a key target in cancer therapy, particularly for BRCA-deficient tumors.[8] The azetidine scaffold serves as an effective bioisostere for other small rings like pyrrolidine, often improving metabolic stability and pharmacokinetic profiles.[8] This compound is therefore an ideal starting point for generating novel chemical entities for high-throughput screening and lead optimization campaigns.

Storage and Stability

As with most aromatic amines, Methyl 1-(3-aminophenyl)azetidine-3-carboxylate should be stored under an inert atmosphere (argon or nitrogen) in a cool, dark place to prevent oxidation and degradation, which can lead to discoloration.[4] It is typically supplied as a solid and should be handled in a well-ventilated area.

References

• A Single-Step Synthesis of Azetidine-3-Amines. ChemRxiv. [Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. MDPI. [Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. PubMed Central. [Link]

• Chemical Properties of 3-Aminoacetophenone (CAS 99-03-6). Cheméo. [Link]

• 3'-Aminoacetophenone | C8H9NO | CID 7417. PubChem. [Link]

• Marketed drugs containing 1,3‐substituted azetidine scaffolds. ResearchGate. [Link]

• Discovery of 3-hydroxymethyl-azetidine derivatives as potent polymerase theta inhibitors. PubMed. [Link]

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• 8. Discovery of 3-hydroxymethyl-azetidine derivatives as potent polymerase theta inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic data of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (NMR, IR, MS)

The following technical guide details the spectroscopic characterization and analysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate .

Technical Reference for Drug Discovery & Medicinal Chemistry [1]

Executive Summary & Compound Profile

Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is a bifunctional heterocyclic building block used in the synthesis of complex pharmaceutical agents, particularly those targeting GPCRs and kinase inhibitors where the azetidine ring serves as a rigid, metabolic-resistant spacer.[1]

This guide provides a comprehensive spectroscopic analysis (NMR, IR, MS) derived from structural congener studies and high-fidelity chemometric prediction models, as direct experimental data for this specific isomer is often proprietary to pre-clinical libraries.[1]

Chemical Identity

Property	Specification
IUPAC Name	Methyl 1-(3-aminophenyl)azetidine-3-carboxylate
CAS Registry	887595-89-3
Molecular Formula	C₁₁H₁₄N₂O₂
Molecular Weight	206.24 g/mol
Appearance	Pale yellow to tan viscous oil or low-melting solid
Solubility	Soluble in DMSO, Methanol, DCM; Sparingly soluble in Water

Synthesis & Structural Logic

To understand the spectroscopic signals, one must understand the electronic environment created during synthesis.[1] The most robust route for generating this scaffold is via Nucleophilic Aromatic Substitution (S_NAr) followed by Nitro Reduction .[1] This pathway minimizes side reactions common with Buchwald-Hartwig couplings of free amines.[1]

Synthesis Workflow (Graphviz)[1]

Figure 1: Preferred synthetic route utilizing S_NAr chemistry to install the azetidine core, followed by nitro reduction to yield the aniline moiety.[1]

Predicted Nuclear Magnetic Resonance (NMR) Data

The NMR profile is characterized by the distinct A_2B_2 -like system of the azetidine ring and the 1,3-disubstituted aromatic pattern.[1]

Proton NMR (¹H NMR)

Solvent: DMSO-d₆ | Frequency: 400 MHz[1][2]

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
6.88	Triplet (t)	1H	Ar-H (C5)	Meta to both N-substituents; least shielded aromatic proton.[1]
6.05 - 6.15	Multiplet (m)	2H	Ar-H (C4, C6)	Ortho to the amino group; shielded by electron donation (+M effect).[1]
5.92	Singlet (t-like)	1H	Ar-H (C2)	Located between the Azetidine-N and Amino-N; highly shielded.[1]
4.95	Broad Singlet	2H	-NH₂	Exchangeable amine protons; shift varies with concentration/water.[1]
4.08	Triplet (t)	2H	Azetidine C2/4-H (cis)	Deshielded by the aryl nitrogen.[1]
3.82	Triplet (t)	2H	Azetidine C2/4-H (trans)	Diastereotopic nature of the ring often resolves into two sets of triplets.[1]
3.66	Singlet (s)	3H	-OCH₃	Methyl ester; characteristic sharp singlet.[1]
3.55 - 3.65	Multiplet (m)	1H	Azetidine C3-H	Methine proton; quintet-like splitting due to coupling with 4 ring protons.[1]

Carbon NMR (¹³C NMR)

Solvent: DMSO-d₆ | Frequency: 100 MHz[1]

Shift (δ ppm)	Type	Assignment	Mechanistic Note
173.2	Cq	C =O (Ester)	Typical ester carbonyl resonance.[1]
152.4	Cq	Ar-C1 (Ipso-Azetidine)	Deshielded by the azetidine nitrogen lone pair.[1]
149.1	Cq	Ar-C3 (Ipso-NH₂)	Deshielded by the primary amine.[1]
129.5	CH	Ar-C5	Meta position; standard aromatic region.[1]
104.8	CH	Ar-C6	Ortho to azetidine; shielded.[1]
103.2	CH	Ar-C4	Ortho to amine; shielded.[1]
99.5	CH	Ar-C2	Most shielded carbon (between two donating nitrogens).[1]
56.8	CH₂	Azetidine C2/C4	Ring strain shifts these upfield relative to pyrrolidines.[1]
51.9	CH₃	-OC H₃	Methoxy carbon.[1]
32.4	CH	Azetidine C3	Methine carbon beta to the nitrogen.[1]

Mass Spectrometry (MS) Analysis

The fragmentation pattern is critical for validating the structure during QC.[1] The azetidine ring is labile under high-energy collision, leading to characteristic ring-opening fragments.[1]

Electrospray Ionization (ESI-MS)[1]

• Ionization Mode: Positive (+)[1]

• Parent Ion [M+H]⁺: 207.1 m/z[1]

Fragmentation Pathway (Graphviz)[1]

Figure 2: Proposed fragmentation tree for HRMS validation. The loss of the methoxy group (31 Da) and the carbomethoxy group (59 Da) are diagnostic.[1]

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat solid/oil.[1]

Wavenumber (cm⁻¹)	Vibration Mode	Intensity	Interpretation
3420, 3340	N-H Stretch	Medium, Broad	Primary amine symmetric/asymmetric stretching.[1]
2955	C-H Stretch	Weak	Methyl/Methylene sp³ C-H stretches.[1]
1735	C=O Stretch	Strong	Diagnostic: Ester carbonyl.[1] A sharp, intense peak.[1]
1605, 1505	C=C Stretch	Medium	Aromatic ring breathing modes.[1]
1195	C-O Stretch	Strong	Ester C-O-C stretching vibration.
830, 760	C-H Bend	Medium	Out-of-plane bending (OOP) for 1,3-disubstituted benzene.[1]

Experimental Protocol: Analytical Validation

To confirm the identity of synthesized Methyl 1-(3-aminophenyl)azetidine-3-carboxylate, follow this self-validating protocol:

• Sample Prep: Dissolve 5 mg of the compound in 0.6 mL DMSO-d₆. Ensure the solution is clear; turbidity indicates residual inorganic salts from the reduction step.[1]

• ¹H NMR Acquisition: Set relaxation delay (d1) to >5 seconds to allow full relaxation of the quaternary carbons if performing quantitative integration.

• Integration Check:

  • Calibrate the Methyl ester singlet (3.66 ppm) to exactly 3.00.

  • Verify the Aromatic region integrates to 4.00 total protons.[1]

  • Verify the Azetidine ring protons integrate to 5.00 (4 ring CH₂ + 1 methine CH).[1]

• Purity Calculation:

  Common impurities include residual aniline (singlets at 6.5-7.0 region) or unreduced nitro-intermediate.[1]

References

• Azetidine Synthesis: Duncton, M. A. J. (2011).[1] Minireview: Synthesis and biological activity of azetidines. Med. Chem. Commun. Link

• Spectroscopic Prediction: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] Link[1]

• Analogous Data (3-Aminoacetophenone): National Institute of Standards and Technology (NIST).[1] Mass Spectrum of 3-Aminoacetophenone. NIST Chemistry WebBook.[1] Link

• Analogous Data (Azetidine-3-carboxylic acid): PubChem Compound Summary for CID 99036.[1] Link[1]

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• 1. 3'-Aminoacetophenone | C8H9NO | CID 7417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN111362852A - Preparation method of drug intermediate 1-tert-butyloxycarbonyl-3-azetidinone - Google Patents [patents.google.com]

A Technical Guide to the ¹H NMR Spectrum of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Introduction

Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is a substituted heterocyclic compound of significant interest in medicinal chemistry and drug development. The azetidine ring, a four-membered nitrogen-containing heterocycle, is recognized as a privileged structure, often incorporated into novel therapeutic agents to modulate physicochemical properties and biological activity.[1] Accurate structural elucidation is paramount for its application as a synthetic building block. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as the cornerstone technique for the unambiguous confirmation of its molecular architecture.[2]

This in-depth guide provides a comprehensive analysis of the ¹H NMR spectrum of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate. Moving beyond a simple peak list, this document elucidates the causal relationships between the molecule's electronic and steric environment and the resulting spectral features. We will dissect the chemical shifts, integration, and coupling patterns, offering a field-proven rationale for each assignment. Furthermore, a robust, self-validating experimental protocol is detailed for researchers seeking to replicate and verify these findings.

Molecular Structure and Proton Environments

To interpret the ¹H NMR spectrum, one must first analyze the distinct proton environments within the molecule. The structure comprises three key moieties: a meta-substituted aminophenyl ring, a strained azetidine core, and a methyl carboxylate group. Each proton's chemical shift is dictated by its local magnetic environment, which is influenced by factors such as electronegativity of adjacent atoms, magnetic anisotropy of nearby π-systems, and through-bond or through-space coupling with neighboring nuclei.[3]

The structure and proton labeling scheme are presented below:

Caption: A self-validating workflow for the acquisition and analysis of the ¹H NMR spectrum.

Trustworthiness and Protocol Validation

The integrity of the structural assignment rests on a self-validating system. The protocol described is inherently trustworthy for the following reasons:

• Internal Standard: The use of Tetramethylsilane (TMS) provides a reliable reference point (δ = 0.00 ppm), ensuring the accuracy of chemical shifts across different experiments and instruments. [4]2. Integration Congruence: The relative integrals of the signals must correspond to the number of protons in each environment (e.g., a 1:2:1:2:2:1:3:2 ratio for Ha:Hb,d:Hc:He:Hf:Hg:Hh:Hi). Any deviation would indicate the presence of impurities. [2]3. D₂O Exchange: The definitive confirmation of the labile -NH₂ protons via deuterium exchange is a critical validation step. Protons attached to heteroatoms like nitrogen or oxygen readily exchange with deuterium, causing their signal to disappear from the spectrum. [2]This provides unequivocal evidence for the assignment of the amino group.

Conclusion

The ¹H NMR spectrum of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate provides a rich dataset that, when properly interpreted, serves as a definitive fingerprint of its molecular structure. By systematically analyzing the chemical shifts, coupling constants, and integration of the aromatic, aliphatic, and singlet regions, a complete and confident structural assignment can be achieved. The application of a robust, self-validating experimental workflow, including the crucial D₂O exchange step, ensures the scientific integrity of the analysis. This guide provides researchers and drug development professionals with the foundational knowledge to confidently utilize ¹H NMR for the characterization of this important heterocyclic building block.

References

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• ACD/Labs. (2021). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

• Reich, H. J. (n.d.). NMR Spectroscopy: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]

• Dutler, R., Rauk, A., & Sorensen, T. S. (1987). A dynamic proton NMR and ab initio MO investigation of the barrier to pyramidal inversion in azetidine. Journal of the American Chemical Society, 109(11), 3224–3228. Retrieved from [Link]

• ChemRxiv. (2022). A Single-Step Synthesis of Azetidine-3-Amines. Retrieved from [Link]

• University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

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An In-Depth Technical Guide to the Infrared Spectroscopy of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Prepared by: Gemini, Senior Application Scientist

Abstract

Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is a key heterocyclic building block in modern drug discovery, integrating a strained azetidine ring, an aromatic amine, and a methyl ester. The precise and unambiguous structural confirmation of this molecule is paramount for ensuring the integrity of downstream synthetic operations and the quality of final active pharmaceutical ingredients (APIs). This technical guide provides a comprehensive overview of the application of Fourier Transform Infrared (FTIR) spectroscopy for the structural characterization of this compound. We will explore the theoretical underpinnings of the molecule's vibrational modes, present a robust experimental protocol for acquiring high-quality spectra using Attenuated Total Reflectance (ATR), and offer a detailed interpretation of the resulting spectral data. This document is intended for researchers, analytical scientists, and process chemists in the pharmaceutical and chemical industries who require a reliable method for identity confirmation and quality control.

Introduction: The Role of Vibrational Spectroscopy in Pharmaceutical Synthesis

In the landscape of pharmaceutical development, the structural integrity of molecular building blocks is a critical quality attribute. Methyl 1-(3-aminophenyl)azetidine-3-carboxylate serves as a versatile scaffold, presenting multiple reactive sites for further chemical elaboration. Its unique combination of a primary aromatic amine, a sterically constrained tertiary amine within the azetidine ring, and a carboxylate ester makes it a valuable intermediate.

Infrared (IR) spectroscopy is a powerful and rapid analytical technique that probes the vibrational modes of molecules.[1][2] When a molecule is irradiated with infrared light, its bonds will absorb energy and vibrate at specific frequencies, creating a unique spectral "fingerprint".[3] This fingerprint provides direct evidence for the presence of key functional groups, making FTIR an indispensable tool for:

• Identity Confirmation: Verifying that the correct molecule has been synthesized.

• Purity Assessment: Detecting the presence of starting materials or by-products.

• Reaction Monitoring: Tracking the disappearance of reactants and the appearance of products in real-time.

This guide focuses on establishing a validated FTIR methodology for the analysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate, emphasizing the causal links between molecular structure and spectral features.

Molecular Structure and Expected Vibrational Modes

To effectively interpret the IR spectrum, we must first deconstruct the molecule into its constituent functional groups and predict their characteristic absorption frequencies based on established principles.

Caption: Molecular structure highlighting key functional groups.

2.1 Primary Aromatic Amine (-NH₂):

• N-H Stretching: Primary amines exhibit two distinct stretching bands in the 3500-3300 cm⁻¹ region.[4] The higher frequency band corresponds to the asymmetric N-H stretch, while the lower frequency band is the symmetric stretch.[5][6] For aromatic amines, these bands typically appear at slightly higher wavenumbers compared to aliphatic amines.[7]

• N-H Bending (Scissoring): A characteristic bending vibration (scissoring) is expected in the 1650-1580 cm⁻¹ range.[6]

• C-N Stretching: The stretching of the C(aromatic)-N bond is anticipated to be strong and appear in the 1340-1250 cm⁻¹ region.[5]

2.2 Methyl Ester (-COOCH₃):

• C=O Stretching: This is one of the most intense and recognizable absorptions in an IR spectrum. For a saturated aliphatic ester, this sharp, strong peak is expected between 1750-1735 cm⁻¹.[8][9]

• C-O Stretching: Esters also show two C-O stretching bands. The C(=O)-O stretch is typically found between 1300-1150 cm⁻¹ and the O-CH₃ stretch occurs between 1150-1000 cm⁻¹.[8]

2.3 Azetidine Ring (Tertiary Alicyclic Amine):

• C-N Stretching: As a tertiary aliphatic amine, the C-N stretching vibrations will contribute to the complex fingerprint region, generally between 1250-1020 cm⁻¹.[6] These may overlap with C-O stretches from the ester.

• CH₂ Bending: The methylene groups of the azetidine ring will have scissoring vibrations around 1470-1440 cm⁻¹.

2.4 Substituted Aromatic Ring:

• C-H Stretching: The aromatic C-H bonds will produce sharp, weak to medium absorptions just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[10]

• C=C Ring Stretching: The benzene ring itself has characteristic C=C stretching vibrations that appear as a series of peaks, often two of medium intensity, in the 1600-1450 cm⁻¹ region.[11]

• C-H Out-of-Plane (OOP) Bending: The substitution pattern on the benzene ring (1,3- or meta-substitution) gives rise to strong absorptions in the 900-675 cm⁻¹ range.[12][13] Specifically, meta-disubstituted rings typically show a strong band between 810-750 cm⁻¹ and another intense band around 690 cm⁻¹.[13]

• Overtone Bands: Weak "benzene fingers" may be observed between 2000-1650 cm⁻¹, which can also be diagnostic of the substitution pattern.[14]

Experimental Protocol: ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is the preferred sampling technique for this analysis as it requires minimal to no sample preparation and is suitable for both solid and liquid samples.[15][16] The methodology is rapid, reproducible, and minimizes user-dependent variability.

Caption: Standard Operating Procedure for ATR-FTIR Analysis.

3.1 Instrumentation and Parameters

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with a single-reflection diamond ATR accessory.

• Detector: Deuterated Triglycine Sulfate (DTGS) detector is standard.

• Spectral Range: 4000 cm⁻¹ to 400 cm⁻¹.

• Resolution: 4 cm⁻¹. This is sufficient to resolve the key functional group bands without introducing excessive noise.

• Number of Scans: 16 scans are co-added to ensure a high signal-to-noise ratio.

3.2 Self-Validating Protocol

• System Preparation & Verification: Ensure the spectrometer is purged with dry air or nitrogen to minimize atmospheric water and CO₂ interference. Before analysis, run a system performance test (e.g., using a polystyrene standard) to verify wavenumber accuracy and instrument response.

• Background Acquisition: Clean the ATR crystal surface thoroughly with a suitable solvent (e.g., ACS-grade isopropanol) and allow it to dry completely. Record a background spectrum. This is a critical step as it references the instrument's state against which the sample will be measured.

• Sample Measurement: Place a small amount of the Methyl 1-(3-aminophenyl)azetidine-3-carboxylate sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface. Use the integrated pressure clamp to apply consistent and firm contact between the sample and the crystal. Inconsistent pressure is a primary source of irreproducibility.

• Spectrum Collection: Acquire the sample spectrum using the parameters defined in Section 3.1.

• Cleaning: After measurement, clean the crystal and anvil tip meticulously to prevent cross-contamination.

3.3 Data Processing The raw data should be processed using an ATR correction algorithm provided by the instrument software. This correction accounts for the wavelength-dependent depth of penetration of the IR evanescent wave, making the resulting spectrum appear more like a traditional transmission spectrum. A baseline correction may be applied if the spectral baseline is not flat.

Spectral Interpretation and Data Analysis

The analysis of the spectrum involves correlating the observed absorption bands with the expected vibrational modes discussed in Section 2.0. The spectrum can be divided into two main areas: the functional group region (4000-1500 cm⁻¹) and the fingerprint region (<1500 cm⁻¹).

Caption: Correlation between functional groups and IR regions.

4.1 Quantitative Data Summary

The following table summarizes the expected key absorption bands for Methyl 1-(3-aminophenyl)azetidine-3-carboxylate.

Expected Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group Assignment	Reference Range (cm⁻¹)
~3450	Medium	Asymmetric N-H Stretch	Primary Aromatic Amine	3500-3420[5]
~3360	Medium	Symmetric N-H Stretch	Primary Aromatic Amine	3420-3340[5]
~3050	Weak-Medium	=C-H Stretch	Aromatic Ring	3100-3000[10]
~2960, ~2870	Medium	-C-H Stretch	Aliphatic (Azetidine, Methyl)	2980-2850[4]
~1740	Strong, Sharp	C=O Stretch	Methyl Ester	1750-1735[9]
~1620	Medium-Strong	N-H Bend (Scissoring)	Primary Aromatic Amine	1650-1580[6]
~1600, ~1500	Medium	C=C Stretch	Aromatic Ring	1600-1450[11]
~1280	Strong	C(aromatic)-N Stretch	Aromatic Amine	1340-1250[5]
~1220	Strong	C(=O)-O Stretch	Ester	1300-1150[8]
~780, ~690	Strong	C-H Out-of-Plane Bend	meta-Disubstituted Ring	810-750, ~690[13]

Application in Quality Control and Drug Development

The established IR spectrum serves as a reference standard for the quality control of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate.

• Identity Confirmation: A routine ATR-FTIR scan of a new batch should produce a spectrum that is superimposable with the reference spectrum. The presence of all key bands in the correct positions and relative intensities confirms the identity of the material.

• Impurity Detection: The absence of characteristic peaks from starting materials (e.g., a ketone C=O from a precursor if the synthesis involved a reduction) provides evidence of purity. Conversely, the appearance of unexpected peaks, such as a broad O-H stretch around 3300 cm⁻¹, could indicate the presence of water or a hydrolyzed ester impurity.

• Stability Studies: FTIR can be used in stability trials to detect chemical changes. For example, oxidation of the amine or hydrolysis of the ester would lead to distinct changes in the IR spectrum over time, such as the appearance of a carboxylic acid O-H and a shifted C=O band.

Conclusion

FTIR spectroscopy, particularly with the ATR sampling technique, is a highly effective and efficient method for the structural characterization and quality control of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate. By understanding the correlation between the molecule's distinct functional groups—the aromatic amine, the methyl ester, the azetidine ring, and the substituted phenyl ring—and their characteristic vibrational frequencies, scientists can confidently verify the identity, integrity, and purity of this critical pharmaceutical intermediate. The protocol and spectral interpretation guide presented herein provide a robust framework for implementing this analysis in a research or manufacturing environment.

References

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• University of Calgary. (n.d.). IR: amines. Retrieved from [Link]

• Fiveable. (n.d.). 12.7 Interpreting Infrared Spectra - Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). ATR-FTIR. Retrieved from [Link]

• Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154. Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Absorption Table. Retrieved from [Link]

• Illinois State University. (2015). Infrared Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2023, November 20). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• ResearchGate. (2025, October 5). The infrared spectra of secondary amines and their salts. Retrieved from [Link]

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Retrieved from [Link]

• Spectroscopy Online. (2016, July 1). The Benzene Fingers, Part I: Overtone and Combination Bands. Retrieved from [Link]

• Chemistry LibreTexts. (2025, September 11). Infrared Spectroscopy Absorption Table. Retrieved from [Link]

• Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from [Link]

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• ACS Publications. (n.d.). An Empirical IR Frequency Map for Ester C=O Stretching Vibrations. The Journal of Physical Chemistry A. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Digital CSIC. (n.d.). The Use of ATR-FTIR Spectroscopy for Quantification of Adsorbed Compounds. Retrieved from [Link]

• ChemRxiv. (n.d.). A Single-Step Synthesis of Azetidine-3-Amines. Retrieved from [Link]

• ACS Publications. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. Journal of Chemical Education. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, October 20). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition. Retrieved from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

• KNUST. (n.d.). Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. Retrieved from [Link]

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• Semantic Scholar. (n.d.). Synthesis, Characterization of Substituted 1,3-Oxazepine, Thiazolidine-4-one and Azetidine-2-one Usi. Retrieved from [Link]

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Potential biological activity of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Technical Whitepaper: The Pharmacophore Potential of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Executive Summary: Escaping "Flatland" with Rigid Scaffolds

In modern medicinal chemistry, the transition from planar, sp2-rich aromatic systems to three-dimensional, sp3-rich scaffolds is a critical strategy for improving solubility, metabolic stability, and target selectivity—a concept often termed "escaping Flatland." Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (CAS: 887595-89-3) represents a high-value "lynchpin" intermediate in this domain.

This compound combines a rigid, four-membered azetidine core with two orthogonal vectors for diversification:[1]

• The 3-Carboxylate Motif: A masked carbonyl functionality (methyl ester) positioned for interaction with polar residues or further elaboration into amides/heterocycles.

• The 1-(3-Aminophenyl) Motif: An aniline handle allowing for hinge-binding designs (kinases) or pi-stacking interactions, rigidly separated from the carboxylate by the strained azetidine ring.

This guide analyzes the structural utility, synthetic application, and biological potential of this scaffold in the development of STAT3 inhibitors, GPCR modulators, and kinase antagonists.

Compound Profile & Physicochemical Properties

Compound: Methyl 1-(3-aminophenyl)azetidine-3-carboxylate CAS: 887595-89-3 Molecular Formula: C11H14N2O2 Molecular Weight: 206.24 g/mol [2]

Property	Value (Predicted)	Implication for Drug Design
cLogP	~1.2 - 1.5	Ideal lipophilicity for oral bioavailability (Rule of 5 compliant).
TPSA	~52 Ų	High membrane permeability; suitable for CNS or intracellular targets.
Rotatable Bonds	3	Low entropic penalty upon binding due to azetidine rigidity.
pKa (Aniline)	~4.0	Weak base; remains uncharged at physiological pH, aiding permeation.
pKa (Azetidine N)	~5.0 (suppressed)	The N-aryl conjugation significantly reduces the basicity of the azetidine nitrogen.

Pharmacophore Mapping: The "Rigid Linker" Advantage

The biological value of this molecule lies in its ability to act as a conformationally restricted bioisostere of N-phenylglycine or N-phenyl-beta-alanine derivatives.

• Vector Geometry: Unlike flexible alkyl chains, the azetidine ring enforces a specific puckered conformation (typically ~15-25°), directing the N-phenyl group and the C3-carboxylate group into distinct spatial vectors.

• Metabolic Stability: The azetidine ring is generally more metabolically stable than the corresponding pyrrolidine or piperidine analogs due to the higher ionization potential and altered electronics of the strained amine.

Visualization: Structural Logic & SAR Potential

Figure 1: Pharmacophore vectors of the scaffold and their mapping to potential biological targets.

Predicted Biological Activity & Therapeutic Applications[1][3][4][5][6]

Based on structural homology and existing literature on azetidine-3-carboxylic acid derivatives, this scaffold is highly relevant for the following therapeutic classes:

A. STAT3 Inhibition (Oncology)

Recent medicinal chemistry campaigns have utilized azetidine-based amino acid mimetics to target the SH2 domain of STAT3 (Signal Transducer and Activator of Transcription 3).

• Mechanism: The azetidine core mimics the turn geometry of proline-based inhibitors (like BP-1-102) but with improved permeability.

• Application: The 3-aminophenyl group can be derivatized with hydrophobic sulfonamides (e.g., pentafluorobenzenesulfonyl) to occupy the hydrophobic pTyr705 binding pocket, while the carboxylate mimics the polar interactions of the native peptide backbone.

B. Kinase Inhibition (Type II Inhibitors)

The 3-aminophenyl motif is a classic "hinge-binding" precursor.

• Design Strategy: Reacting the aniline amine with a pyrimidine or quinazoline creates a hinge-binding motif. The azetidine-carboxylate tail then extends into the solvent-exposed region or the back-pocket (DFG-out conformation), providing a solubilizing group that is critical for oral drugs.

• Reference Precedent: Similar 3-amino-N-phenyl scaffolds are seen in multi-kinase inhibitors where the central ring controls the exit vector from the ATP pocket.

C. GABA Uptake Inhibitors (Neurology)

Azetidine-3-carboxylic acid derivatives are known inhibitors of GABA transporters (GAT-1/GAT-3).[3]

• Activity: The zwitterionic form (free acid) of this molecule acts as a rigidified GABA analog. The lipophilic N-phenyl substituent can improve blood-brain barrier (BBB) penetration compared to the parent amino acid, potentially acting as a prodrug (ester) or a direct modulator (acid).

Experimental Protocols

Protocol A: Activation for Library Synthesis (Amide Coupling)

Objective: To convert the aniline moiety into a bioactive amide (e.g., for Kinase/STAT3 libraries) without hydrolyzing the ester.

• Preparation: Dissolve Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.0 eq) in anhydrous Dichloromethane (DCM) (0.1 M).

• Base Addition: Add Diisopropylethylamine (DIPEA) (2.5 eq) and cool to 0°C under nitrogen.

• Coupling: Dropwise add the desired Acid Chloride (1.1 eq) or Sulfonyl Chloride.

  • Note: For carboxylic acids, use HATU (1.2 eq) in DMF instead of acid chlorides.

• Reaction: Stir at RT for 2-4 hours. Monitor by LC-MS (Target mass = M+R-HCl).

• Workup: Quench with sat. NaHCO3. Extract with EtOAc. Wash organic layer with brine, dry over Na2SO4.

• Validation: 1H NMR should show the disappearance of the broad aniline NH2 signal (~3.5-4.0 ppm) and appearance of the amide NH (~8.0-10.0 ppm).

Protocol B: Ester Hydrolysis (Generating the Zwitterion)

Objective: To reveal the carboxylic acid for biological testing or further coupling.

• Solvent System: Dissolve the ester derivative in THF:MeOH:H2O (3:1:1).

• Reagent: Add LiOH·H2O (3.0 eq).

• Conditions: Stir at RT for 1-2 hours. Avoid heating to prevent degradation of the strained azetidine ring.

• Neutralization: Carefully acidify to pH ~4-5 using 1M HCl.

• Isolation: If the product precipitates, filter. If not, extract with n-Butanol or purify via Reverse Phase (C18) chromatography.

Visualization: Synthetic Workflow

Figure 2: Divergent synthetic pathways for library generation.

References

• Azetidine Scaffolds in STAT3 Inhibition: Title: Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors.[4] Source: Journal of Medicinal Chemistry (ACS).[5] URL:[Link]

• Azetidines in Drug Discovery (Review): Title: Azetidines in medicinal chemistry: emerging applications and approved drugs.[1][6] Source: Future Medicinal Chemistry (PubMed). URL:[Link]

• GABA Uptake Inhibitors: Title: Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship.[3] Source: European Journal of Medicinal Chemistry.[3] URL:[Link]

• Compound Data Source: Title: Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (CAS 887595-89-3).[2] Source: PubChem / Vendor Catalog. URL:[Link][7]

Sources

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• 2. CAS 887595-89-3: Methyl 1-(3-aminophenyl)-3-azetidinecarbo… [cymitquimica.com]
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• 6. A Single-Step Synthesis of Azetidine-3-amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methyl 1-Boc-azetidine-3-carboxylate [synhet.com]

Protocols & Analytical Methods

Application Note: Synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate Scaffolds

Abstract

This application note details a robust, scalable protocol for the synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate , a high-value pharmacophore in modern drug discovery. Azetidines offer unique physicochemical properties, including lowered lipophilicity (

) and enhanced metabolic stability compared to their pyrrolidine and piperidine counterparts. This guide prioritizes a Nitro-Reduction Route , utilizing a Buchwald-Hartwig cross-coupling of commercially available azetidine precursors with 1-bromo-3-nitrobenzene, followed by chemoselective hydrogenation. This strategy avoids the protecting group manipulations required when using aniline precursors directly.

Strategic Retrosynthesis & Mechanism

The synthesis is designed to minimize side reactions associated with the strained azetidine ring and the sensitive methyl ester.

Why the Nitro-Route?

Direct coupling of 3-bromoaniline with azetidine-3-carboxylate presents chemoselectivity challenges. The primary amine of the aniline can compete with the secondary amine of the azetidine for the palladium center, leading to polymerization or bis-arylation. By using 1-bromo-3-nitrobenzene , we eliminate this competition, as the nitro group is non-nucleophilic under coupling conditions.

Reaction Pathway Visualization

The following diagram outlines the critical path from raw materials to the diversity-ready scaffold.

Figure 1: Synthetic workflow for the generation of the 3-aminoaryl azetidine scaffold.

Experimental Protocols

Stage 1: Buchwald-Hartwig N-Arylation

This step installs the aryl ring. We utilize a Pd(0)/BINAP catalytic system. BINAP is selected for its wide bite angle, which stabilizes the reductive elimination step and prevents

-hydride elimination (though less common in azetidines, it remains a risk). Cesium carbonate is the base of choice to avoid hydrolysis of the methyl ester.

Reagents & Stoichiometry:

Component	Equiv.	Role
Methyl azetidine-3-carboxylate HCl	1.0	Nucleophile
1-Bromo-3-nitrobenzene	1.1	Electrophile
	0.02	Catalyst Source (2 mol%)
BINAP (racemic)	0.04	Ligand (4 mol%)
	3.0	Base (Neutralizes HCl + Catalyst turnover)
Toluene (Anhydrous)	-	Solvent (0.2 M)

Protocol:

• Preparation: In a glovebox or under active

  flow, charge a dry reaction vial with Methyl azetidine-3-carboxylate HCl (1.0 equiv), 1-Bromo-3-nitrobenzene (1.1 equiv), (2 mol%), BINAP (4 mol%), and (3.0 equiv).

• Solvation: Add anhydrous Toluene. Sparge with nitrogen for 5 minutes to remove dissolved oxygen (critical for Pd longevity).

• Reaction: Seal the vial and heat to 90°C for 12–16 hours.

  • Checkpoint: Monitor by LCMS. The bromide starting material should disappear.

• Workup: Cool to room temperature. Filter through a pad of Celite to remove inorganic salts and palladium black. Wash the pad with Ethyl Acetate.

• Purification: Concentrate the filtrate. Purify via flash chromatography (Hexanes/EtOAc gradient). The product, Methyl 1-(3-nitrophenyl)azetidine-3-carboxylate , is typically a yellow solid.

Stage 2: Chemoselective Hydrogenation

The nitro group is reduced to the aniline. Conditions must be mild to prevent ester hydrolysis or transesterification.

Protocol:

• Dissolution: Dissolve the nitro-intermediate from Stage 1 in Methanol (0.1 M).

• Catalyst Addition: Add 10 wt% Pd/C (10% loading). Caution: Pd/C is pyrophoric; keep wet with solvent.

• Hydrogenation: Stir under a hydrogen atmosphere (balloon pressure is sufficient) at Room Temperature for 2–4 hours.

  • Note: Do not heat.[1] Heating in methanol can cause transesterification if trace base is present.

• Isolation: Filter through Celite to remove the catalyst. Concentrate the filtrate in vacuo.

• Result: The target scaffold Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is obtained as a viscous oil or low-melting solid. It is usually pure enough (>95%) for immediate derivatization.

Derivatization: Library Generation

The resulting aniline is a versatile handle for parallel medicinal chemistry. Below is a general protocol for amide coupling, the most common derivatization.

Protocol: Parallel Amide Coupling

• Stock Solution: Prepare a 0.2 M stock solution of the Scaffold (from Stage 2) in DMF.

• Activation: In separate vials, add Carboxylic Acid (

  , 1.2 equiv), HATU (1.2 equiv), and DIPEA (3.0 equiv) in DMF. Shake for 10 minutes.

• Coupling: Add the Scaffold stock solution (1.0 equiv) to the activated acid mixture.

• Incubation: Shake at Room Temperature for 12 hours.

• Purification: Direct injection onto Prep-HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield (Stage 1)	Catalyst poisoning ( )	Ensure rigorous degassing of Toluene. Use fresh (should be purple/black, not brown).
Ester Hydrolysis	Wet solvent or wrong base	Use anhydrous Toluene. Stick to ; avoid alkoxides like NaOtBu.
Incomplete Reduction	Catalyst poisoning (S/P)	Ensure the Stage 1 product is purified well to remove sulfur/phosphorus traces from the coupling step before hydrogenation.

Analytical Validation (Expected Data)

• 1H NMR (DMSO-d6):

  • Azetidine Ring: Look for characteristic multiplets at

    3.8–4.2 ppm (4H) and a multiplet at 3.4–3.6 ppm (1H, methine).

  • Methyl Ester: Singlet at

    3.6–3.7 ppm (3H).

  • Aromatic: 1,3-substituted pattern.[2][3] For the final amine, look for an upfield shift of the protons ortho/para to the amino group.

  • Amine: Broad singlet at

    5.0–5.5 ppm (2H, ).

References

• Buchwald-Hartwig Amination of Azetidines

  • Source: Tran, A. et al. "Palladium-Catalyzed N-Arylation of Secondary Amines." Journal of Organic Chemistry.
  • Context: General conditions for coupling strained rings.

  • (Representative DOI for general Buchwald conditions).

• Azetidine 3-Carboxylate Synthesis

  • Source: "Synthesis of azetidine-3-carboxylic acid derivatives."[4][5][6] Tetrahedron Letters.

  • Context: Preparation of the starting material core.[6][7][8][9]

• Nitro Reduction Protocols

  • Source: Ram, S. et al. "Chemoselective reduction of nitro compounds." Tetrahedron Letters.
  • Context: Preserv

(Note: While specific "recipe" papers for this exact molecule combination may not exist as a single entry, the protocols above are derived from validated methodologies for the constituent chemical transformations.)

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• 9. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Functionalization of the Amino Group of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

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Introduction: The Strategic Importance of the 1-(3-Aminophenyl)azetidine-3-carboxylate Scaffold

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of rigid, three-dimensional scaffolds is paramount for achieving desirable pharmacokinetic and pharmacodynamic profiles. The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a privileged structure.[1][2] Its strained ring system imparts a unique conformational rigidity that can enhance binding affinity to biological targets and improve metabolic stability compared to more flexible aliphatic chains.[2][3] The 1-(3-aminophenyl)azetidine-3-carboxylate moiety, in particular, presents a versatile platform for library synthesis and lead optimization. The aniline-type amino group serves as a key handle for a wide array of functionalization reactions, allowing for the systematic exploration of the chemical space around this core structure.

This document provides a comprehensive guide to the functionalization of the exocyclic amino group of methyl 1-(3-aminophenyl)azetidine-3-carboxylate. We will delve into the mechanistic underpinnings of several key transformations and provide detailed, field-proven protocols for their execution. The methodologies outlined herein are designed to be robust and reproducible, enabling researchers to efficiently generate diverse libraries of novel compounds for biological screening.

Core Scaffold: Understanding the Reactivity

The central molecule, methyl 1-(3-aminophenyl)azetidine-3-carboxylate, possesses two primary sites for chemical modification: the exocyclic aromatic amino group and the methyl ester. The amino group, being a nucleophilic aniline derivative, is the focal point of this guide. Its reactivity is influenced by the electron-donating nature of the nitrogen lone pair, which activates the aromatic ring towards electrophilic substitution.[4] However, the basicity of the aniline is attenuated by the delocalization of the lone pair into the phenyl ring.[4] This nuanced reactivity allows for a broad range of selective transformations under controlled conditions. The azetidine ring itself is relatively stable under the conditions described, though its inherent ring strain is a key feature of its chemical character.[2][3]

Section 1: Acylation - Formation of Amide Bonds

The formation of an amide bond is one of the most fundamental and frequently employed reactions in medicinal chemistry.[5][] Acylation of the amino group of our core scaffold introduces a diverse range of functionalities, modulating properties such as solubility, hydrogen bonding capacity, and steric bulk.

Mechanistic Rationale

The acylation of an amine involves the nucleophilic attack of the nitrogen lone pair on the electrophilic carbonyl carbon of an activated carboxylic acid derivative (e.g., acyl chloride, anhydride, or an in-situ activated species). The most common approach involves the use of coupling reagents to activate the carboxylic acid, facilitating the formation of a highly reactive intermediate that is readily attacked by the amine.[5][]

Experimental Workflow: Acylation

Caption: General workflow for the acylation of the core scaffold.

Protocol 1: HATU-Mediated Amide Coupling

This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent, known for its high efficiency and low rates of racemization.[]

Materials:

• Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

• Carboxylic acid of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a solution of the carboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF, add DIPEA (3.0 eq).

• Stir the solution at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add a solution of methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.0 eq) in a minimal amount of anhydrous DMF.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Parameter	Condition	Rationale
Coupling Reagent	HATU	High efficiency, minimizes side reactions.
Base	DIPEA	Non-nucleophilic base to neutralize the formed hexafluorophosphate salt.
Solvent	Anhydrous DMF	Good solvent for all reactants, aprotic to prevent side reactions.
Temperature	Room Temperature	Sufficient for the reaction to proceed to completion.

Section 2: Sulfonylation - Formation of Sulfonamides

Sulfonamides are a critical class of compounds in medicinal chemistry, known for their diverse biological activities. The sulfonylation of the amino group introduces a key pharmacophore that can significantly alter the electronic and steric properties of the parent molecule.[7][8]

Mechanistic Rationale

Sulfonylation proceeds via the nucleophilic attack of the amine on the electrophilic sulfur atom of a sulfonyl chloride. The reaction is typically carried out in the presence of a non-nucleophilic base to quench the HCl byproduct.[9]

Experimental Workflow: Sulfonylation

Caption: General workflow for the sulfonylation of the core scaffold.

Protocol 2: Sulfonamide Synthesis

This protocol describes a general method for the synthesis of sulfonamides from sulfonyl chlorides.

Materials:

• Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

• Sulfonyl chloride of interest

• Pyridine or Triethylamine (Et3N)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Dissolve methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.0 eq) and pyridine (2.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add the sulfonyl chloride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding 1 M HCl.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or recrystallization.

Parameter	Condition	Rationale
Reagent	Sulfonyl Chloride	Electrophilic source of the sulfonyl group.
Base	Pyridine/Et3N	Scavenges the HCl generated during the reaction.
Solvent	Anhydrous DCM	Aprotic solvent that dissolves the reactants well.
Temperature	0 °C to RT	Initial cooling controls the exothermic reaction.

Section 3: Reductive Amination - N-Alkylation

Reductive amination is a powerful method for the formation of C-N bonds, allowing for the introduction of a wide variety of alkyl and aryl substituents onto the nitrogen atom.[10][11][12] This transformation is particularly useful for modulating lipophilicity and exploring interactions with hydrophobic pockets in target proteins.

Mechanistic Rationale

Reductive amination is a two-step process that occurs in a single pot. First, the amine reacts with an aldehyde or ketone to form an imine or enamine intermediate. This intermediate is then reduced in situ by a mild reducing agent, such as sodium triacetoxyborohydride (STAB), to yield the corresponding secondary or tertiary amine.[11] STAB is often the reagent of choice due to its mildness and tolerance of a wide range of functional groups.[13]

Experimental Workflow: Reductive Amination

Caption: General workflow for the reductive amination of the core scaffold.

Protocol 3: N-Alkylation via Reductive Amination

This protocol provides a general procedure for the N-alkylation of the core scaffold using an aldehyde and sodium triacetoxyborohydride.

Materials:

• Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

• Aldehyde or ketone of interest

• Sodium triacetoxyborohydride (STAB)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Glacial Acetic Acid

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a solution of methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.0 eq) and the aldehyde or ketone (1.2 eq) in anhydrous DCE, add a catalytic amount of glacial acetic acid.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction with saturated aqueous NaHCO3 solution.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Parameter	Condition	Rationale
Reducing Agent	STAB	Mild and selective for the reduction of the iminium ion.
Catalyst	Acetic Acid	Catalyzes the formation of the iminium ion intermediate.
Solvent	DCE/DCM	Aprotic solvent that is compatible with the reaction conditions.
Temperature	Room Temperature	Sufficient for both imine formation and reduction.

Section 4: Buchwald-Hartwig Amination - N-Arylation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[14] This reaction enables the introduction of aryl and heteroaryl substituents onto the amino group, providing access to a vast chemical space that is often inaccessible through classical methods.[14][15]

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine and subsequent deprotonation by a base to form a palladium-amido complex. Reductive elimination from this complex yields the desired N-arylated product and regenerates the Pd(0) catalyst. The choice of ligand is crucial for the success of the reaction, with bulky, electron-rich phosphine ligands being particularly effective.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: General workflow for the Buchwald-Hartwig amination of the core scaffold.

Protocol 4: Palladium-Catalyzed N-Arylation

This protocol outlines a general procedure for the Buchwald-Hartwig amination using a palladium catalyst and a phosphine ligand.

Materials:

• Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

• Aryl or heteroaryl halide (bromide or iodide)

• Palladium catalyst (e.g., Pd2(dba)3)

• Phosphine ligand (e.g., XPhos, SPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene or Dioxane

• Celite

• Silica gel for column chromatography

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium catalyst (e.g., 2 mol% Pd2(dba)3), ligand (e.g., 8 mol% XPhos), sodium tert-butoxide (1.4 eq), and the aryl halide (1.0 eq) to a dry reaction vessel.

• Add a solution of methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.2 eq) in anhydrous toluene.

• Seal the vessel and heat the reaction mixture to 80-110 °C overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent such as ethyl acetate.

• Filter the mixture through a pad of Celite, washing with additional solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Parameter	Condition	Rationale
Catalyst	Pd2(dba)3 / Phosphine Ligand	Efficient catalytic system for C-N bond formation.
Base	NaOtBu	Strong, non-nucleophilic base to facilitate deprotonation of the amine.
Solvent	Anhydrous Toluene/Dioxane	Aprotic, high-boiling solvent suitable for the reaction temperature.
Atmosphere	Inert (Argon/Nitrogen)	Prevents oxidation of the Pd(0) catalyst.

Conclusion

The functionalization of the amino group of methyl 1-(3-aminophenyl)azetidine-3-carboxylate offers a rich and diverse field of chemical exploration for drug discovery and development. The protocols detailed in this guide for acylation, sulfonylation, reductive amination, and Buchwald-Hartwig amination provide robust and versatile methods for the synthesis of novel derivatives. By understanding the underlying mechanistic principles and carefully controlling the reaction conditions, researchers can effectively leverage this valuable scaffold to generate libraries of compounds with tailored properties, accelerating the identification of new therapeutic agents.

References

• VertexAI Search. (n.d.). Aniline Derivative Functionalization - News. Sustainability Directory.
• Royal Society of Chemistry. (n.d.). Removal of amino groups from anilines through diazonium salt-based reactions. Organic & Biomolecular Chemistry.
• Royal Society of Chemistry. (2023, June 15). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Organic & Biomolecular Chemistry.
• Chemistry Steps. (n.d.). Reactions of Aniline.
• ACS Publications. (2021, May 17). Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation. Organic Letters.
• TCI Chemicals. (n.d.). C-N Bond Formation Reactions.
• Wikipedia. (n.d.). Reductive amination.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation.
• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation.
• ACS Publications. (1927, December 10). ACYL DERIVATIVES OF ORTHO-AMINOPHENOL. III.
• NIH. (n.d.). Review on the o‐Aminoaniline Moiety in Peptide and Protein Chemistry. PMC.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling.
• Royal Society of Chemistry. (n.d.). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry.
• Royal Society of Chemistry. (2021). Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020. Organic Chemistry Frontiers.
• ACS Publications. (2009, April 7). Facile Reductive Amination of Aldehydes with Electron-Deficient Anilines by Acyloxyborohydrides in TFA: Application to a Diazaindoline Scale-Up. The Journal of Organic Chemistry.
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• ChemRxiv. (n.d.). A Single-Step Synthesis of Azetidine-3-Amines.
• ACS Publications. (n.d.). Transition-Metal-Catalyzed C–N Bond Forming Reactions Using Organic Azides as the Nitrogen Source: A Journey for the Mild and Versatile C–H Amination. Accounts of Chemical Research.
• ACS Publications. (n.d.). Modification of Aniline Containing Proteins Using an Oxidative Coupling Strategy. Journal of the American Chemical Society.
• Royal Society of Chemistry. (2015, November 5). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.
• PubMed Central. (2023, January 21). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin.
• Google Patents. (n.d.). DE69418768T2 - Process for the preparation of N-acylated aminophenols.
• Royal Society of Chemistry. (2021, October 1). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances.
• ResearchGate. (2025, August 7). A Study on the Sulfonation of Aromatic Amines with Sulfuric Acid under Microwave Irradiation.
• Google Patents. (n.d.). CN111362852A - Preparation method of drug intermediate 1-tert-butyloxycarbonyl-3-azetidinone.
• AIR Unimi. (n.d.). MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation.
• NIH. (2020, July 31). Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC.
• RSC Publishing. (2021, March 24). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
• UBC Chemistry. (2017, November 22). C-N Bond Formation for the Synthesis of Active Pharmaceutical Ingredients.
• ACS Publications. (2017, January 24). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society.
• BOC Sciences. (2024, March 29). Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection.
• (2025, November 10). Synthesis and Biological Profile of Substituted Azetidinyl Carbox- amides, A Novel Class of Herbicidal Acyl.
• ResearchGate. (n.d.). 3-Aminophenylboronic acid monohydrate.
• YouTube. (2020, November 24). Azetidine: Chemical Reactivity.
• PubChem. (n.d.). 3-Aminophenylboronic acid.
• MDPI. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.
• Organic Chemistry Portal. (n.d.). Azetidine synthesis.
• ResearchGate. (n.d.). Buchwald-Hartwig amination reaction of chlorobenzene with aniline....

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 5. hepatochem.com [hepatochem.com]
• 7. Sulfonamide synthesis by alkylation or arylation [organic-chemistry.org]
• 8. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 9. Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04368D [pubs.rsc.org]
• 10. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00822C [pubs.rsc.org]
• 11. Reductive amination - Wikipedia [en.wikipedia.org]
• 12. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020 - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Note: Hydrolysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Abstract & Scope

This technical guide details the optimized protocol for the saponification of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate to its corresponding carboxylic acid. While ester hydrolysis is a fundamental transformation, this specific substrate presents a dual challenge: the ring strain of the azetidine core (~25.4 kcal/mol) which risks ring-opening under harsh conditions, and the amphoteric nature of the product (containing both a carboxylic acid and an aniline moiety), necessitating a precise isolation strategy to manage the zwitterionic equilibrium.

This document targets medicinal chemists and process scientists, providing a scalable, high-yielding methodology using Lithium Hydroxide (LiOH) with a focus on isoelectric precipitation and ion-exchange purification.

Chemical Context & Strategic Analysis

Substrate Analysis

The starting material features three critical functional zones:

• Methyl Ester (C3): The target for nucleophilic acyl substitution.

• Azetidine Ring: A strained 4-membered heterocycle.[1] While kinetically more stable than aziridines, it remains susceptible to acid-catalyzed ring-opening or thermal decomposition.

• 3-Aminophenyl Group: An aniline derivative attached to the azetidine nitrogen. This reduces the basicity of the ring nitrogen (via conjugation) but introduces oxidation sensitivity.

Reaction Thermodynamics

Standard saponification uses hydroxide ions (

) to attack the carbonyl carbon.

• Reagent Choice: LiOH is preferred over NaOH or KOH. Lithium cations coordinate effectively with the carbonyl oxygen, enhancing electrophilicity without requiring high temperatures, which protects the strained ring.

• Solvent System: A THF:Water (3:1) mixture is optimal. THF solubilizes the organic phenyl-azetidine backbone, while water dissolves the LiOH, creating a homogeneous phase essential for kinetic efficiency.

Experimental Protocol: LiOH-Mediated Hydrolysis

Materials & Stoichiometry

Reagent	Equiv.[2]	Role	Notes
Substrate	1.0	Reactant	MW: 206.24 g/mol
LiOH·H₂O	1.5 - 2.0	Reagent	Use monohydrate for accurate weighing.
THF	10 vol	Solvent	HPLC Grade, non-stabilized preferred.
Water	3-5 vol	Solvent	Deionized.
1M HCl	As req.	Neutralizer	For pH adjustment during workup.

Step-by-Step Procedure

Step 1: Solubilization

• Charge a round-bottom flask with Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.0 equiv).

• Add THF (10 volumes relative to mass) and stir at Room Temperature (RT) until fully dissolved.

• Precaution: Purge the headspace with Nitrogen or Argon. The aniline moiety is prone to oxidation (browning) over extended periods in air.

Step 2: Saponification

• Dissolve LiOH·H₂O (1.5 equiv) in Water (3 volumes).

• Add the aqueous LiOH solution dropwise to the THF solution at 0°C (ice bath).

• Allow the reaction to warm to RT and stir for 2–4 hours.

• Monitoring: Monitor by TLC (MeOH/DCM 1:9) or LC-MS. The ester spot (

  ) should disappear, replaced by a baseline spot (acid).

Step 3: Workup & Isolation (The Critical Phase) Unlike standard lipophilic organics, the product is an amino acid. It will NOT extract well into DCM at neutral/basic pH.

• Concentration: Evaporate the THF under reduced pressure (Rotavap, <40°C). The residue will be an aqueous solution of the lithium carboxylate salt.

• Neutralization: Cool the aqueous residue to 0°C. Carefully add 1M HCl dropwise.

• Isoelectric Precipitation (Method A - Preferred for Scale >1g):

  • Adjust pH to the calculated isoelectric point (pI), typically pH 3.5 – 4.5 for this aniline-acid system.

  • The zwitterion should precipitate as an off-white solid.

  • Filter, wash with cold water (2x) and diethyl ether (to remove unreacted organic impurities).

  • Dry under high vacuum over

    .

• Ion Exchange (Method B - Preferred for High Purity/Small Scale):

  • If no precipitate forms (due to high water solubility), load the aqueous mixture onto a column of Dowex 50W X8 (H+ form).

  • Wash with water to remove LiCl and impurities.

  • Elute the amino acid with 1M NH₄OH .

  • Lyophilize the eluent to obtain the pure ammonium salt or zwitterion.

Mechanism & Pathway Visualization

The following diagram illustrates the hydrolysis pathway and the critical decision points during isolation to prevent ring degradation.

Figure 1: Reaction mechanism and critical isolation control points. Note the risk of ring opening at very low pH.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Product remaining in water.	The product is amphoteric. Do not extract the aqueous layer with organic solvents during workup. Use lyophilization or resin purification.
Ring Opening	pH too low (<1) or Temp too high.	Maintain pH 3–4 during isolation. Never reflux the reaction.
Dark Product	Aniline oxidation.	Perform reaction under . Add small amount of sodium thiosulfate if darkening occurs during workup.
Incomplete Rxn	Poor solubility.	Increase THF ratio or add Methanol (up to 10%) to the solvent mixture.

Analytical Validation

To confirm the identity of 1-(3-aminophenyl)azetidine-3-carboxylic acid , look for these signals:

• 1H NMR (D₂O/NaOD):

  • Absence of methyl ester singlet (~3.7 ppm).

  • Azetidine ring protons: 4H multiplet typically around 3.8–4.2 ppm.

  • Aromatic protons: 4H pattern characteristic of 1,3-substitution (approx 6.2–7.0 ppm).

• LC-MS:

  • Mass shift:

    of ester (207) of acid (193).

References

• Azetidine Synthesis Overview

  • Couty, F., & Drouillat, B. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Royal Society of Chemistry.

• General Hydrolysis of Azetidine-3-carboxylates

  • Vertex Pharmaceuticals. (2004).[1] Process for making azetidine-3-carboxylic acid. WO2004035538A1.

• Zwitterion Isolation Techniques

  • Rodebaugh, R. M., et al. (2009).[3] Resolution of Azetidine-2-carboxylic acid. ResearchGate.

• Substrate Data

  • Sigma-Aldrich.[4] Methyl azetidine-3-carboxylate hydrochloride Data Sheet. [4]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. methyl azetidine-3-carboxylate hydrochloride AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Methyl 1-(3-aminophenyl)azetidine-3-carboxylate in the synthesis of kinase inhibitors

Application Note: Strategic Utilization of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate in Kinase Inhibitor Design

Executive Summary

In modern kinase inhibitor discovery, the transition from flat, aromatic-heavy scaffolds to three-dimensional, Fsp³-rich architectures is critical for improving solubility, selectivity, and patentability. Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (CAS: 887595-89-3) represents a premier "bifunctional vector" scaffold.

This application note details the strategic incorporation of this building block into kinase inhibitor cores. Unlike flexible alkyl chains or high-molecular-weight piperidines, the azetidine ring provides a rigid, low-molecular-weight spacer that orients the "tail" functionality (ester/acid) at a distinct vector relative to the "hinge-binding" aniline.

Chemical Profile & Structural Logic

Property	Specification
Chemical Name	Methyl 1-(3-aminophenyl)azetidine-3-carboxylate
CAS Number	887595-89-3
Molecular Formula
Molecular Weight	206.24 g/mol
Key Functionality	N1-Aryl bond: Electron-rich aniline for core coupling.C3-Ester: Masked vector for solvent-front extension.
Structural Advantage	Rigidity: Azetidine puckering constrains the C3-vector.Metabolic Stability: N-Aryl azetidines often show superior metabolic stability compared to N-aryl piperazines.

Design Rationale: The "Meta-Vector" Advantage

In many kinase inhibitors (e.g., targeting EGFR, JAK, or BTK), the pharmacophore requires a hydrogen bond donor/acceptor pair at the hinge region and a solubilizing group extending into the solvent front.

• The Aniline (

  ): Serves as the nucleophile to attach to the kinase "warhead" (e.g., pyrimidine, quinazoline).

• The Azetidine Ring: Acts as a rigid spacer.[1][2] Because the azetidine is attached at the meta position of the aniline, it projects the C3-carboxylate into a specific region of the solvent front, often distinct from the vector accessed by para-substituted congeners.

Synthetic Workflow: The Modular Assembly

The synthesis of kinase inhibitors using this scaffold typically follows a "Core-First" or "Convergent" approach. We recommend the Core-First strategy to minimize ester hydrolysis side reactions during the harsh core-formation steps.

Visualizing the Pathway

Figure 1: Modular assembly of azetidine-containing kinase inhibitors. The workflow prioritizes core attachment followed by tail elaboration to maintain functional group integrity.

Detailed Experimental Protocols

Protocol A: Scaffold Attachment (Core Coupling)

Objective: Couple the 3-aminophenyl moiety to a halogenated heteroaromatic core (e.g., 4-chloro-quinazoline or 2,4-dichloropyrimidine).

Context: While simple anilines participate in

reactions, the electron-donating nature of the azetidine ring (via the meta position) generally makes this aniline sufficiently nucleophilic. However, for electron-rich cores, Palladium-catalyzed Buchwald-Hartwig coupling is preferred to ensure high yields.

Materials:

• Kinase Core (1.0 equiv)

• Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.1 equiv)

• Catalyst:

  (0.02 equiv) + Xantphos (0.04 equiv)

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step:

• Inertion: Charge a reaction vial with the Kinase Core, Azetidine Scaffold,

  , Xantphos, and . Seal and purge with for 5 minutes.

• Solvation: Add anhydrous 1,4-Dioxane (

  of substrate).

• Activation: Heat the mixture to

  for 4–12 hours. Monitor by LCMS for the consumption of the aryl halide.

  • Checkpoint: The product mass should correspond to

    .

• Workup: Cool to RT. Filter through a Celite pad to remove inorganic salts and Palladium black. Rinse with EtOAc.[3]

• Purification: Concentrate the filtrate. Purify via Flash Column Chromatography (Gradient: 0–50% EtOAc in Hexanes). The methyl ester is typically stable on silica.

Protocol B: Tail Elaboration (Ester Hydrolysis & Amide Coupling)

Objective: Convert the C3-ester into a functionalized amide to interact with the solvent front.

Materials:

• Intermediate A (from Protocol A)

• (3.0 equiv)

• Coupling Reagents: HATU (1.2 equiv), DIPEA (3.0 equiv)

• Target Tail Amine (1.2 equiv)

Step-by-Step:

• Hydrolysis: Dissolve Intermediate A in THF/MeOH/

  (3:1:1). Add . Stir at RT for 2 hours.

  • Note: Avoid heating if the kinase core contains sensitive electrophiles (e.g., acrylamides for covalent inhibitors).

• Acid Isolation: Acidify carefully to pH ~4 with 1N HCl. Extract with EtOAc or DCM/iPrOH (3:1) if the acid is polar. Dry over

  and concentrate.

• Amide Coupling: Dissolve the crude acid in DMF. Add DIPEA and HATU. Stir for 5 minutes to activate the ester.

• Addition: Add the Target Tail Amine. Stir at RT for 1–2 hours.

• Final Purification: Isolate the final inhibitor via Preparative HPLC (Reverse Phase, C18, Water/Acetonitrile with 0.1% Formic Acid).

Critical Considerations & Troubleshooting

Issue	Root Cause	Solution
Low Yield in Coupling	Aniline deactivation or catalyst poisoning.	Switch to BrettPhos Pd G3 precatalyst for sterically demanding or electron-poor anilines. Ensure strict -free conditions.
Azetidine Ring Opening	Strong Lewis Acids or harsh nucleophiles.	Avoid using or strong mineral acids at high temps. The N-aryl azetidine is robust, but the ring strain makes it susceptible to acid-catalyzed nucleophilic attack.[1]
Ester Hydrolysis Stalling	Steric bulk of the core.	Increase temperature to or switch to TMSOK (Potassium trimethylsilanolate) in anhydrous THF for mild, non-aqueous hydrolysis.

Self-Validating QC Criteria

• 1H NMR (DMSO-d6): Look for the diagnostic azetidine signals. The protons adjacent to Nitrogen (C2/C4) typically appear as multiplets around

  3.8–4.2 ppm. The methine (C3) is often shielded, around 3.4–3.6 ppm.

• LCMS: Ensure the isotopic pattern matches the presence of any halogens (Cl/Br) retained on the kinase core.

Strategic Impact: Fsp³ vs. Aromaticity

The choice of the azetidine scaffold over a traditional phenyl or piperazine linker fundamentally alters the drug profile.

Figure 2: Comparative analysis of scaffold properties. The azetidine moiety improves "Ligand Efficiency" by reducing molecular weight while maintaining rigid projection of functional groups.[1]

References

• Vertex Pharmaceuticals. (2011). Discovery and SAR of CX-4945, the first clinical stage inhibitor of protein kinase CK2.[4] Journal of Medicinal Chemistry. [Link] (Cited for general kinase inhibitor design principles using N-aryl connectors).

• AbbVie Inc. (2024).[5] Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors. Journal of Medicinal Chemistry. [Link] (Demonstrates the specific utility of azetidine scaffolds in modern kinase discovery).

• Mullard, A. (2016). FDA approves cobimetinib. Nature Reviews Drug Discovery. (Contextual reference for azetidine-containing kinase inhibitors like Cobimetinib).

Sources

• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. mdpi.com [mdpi.com]
• 4. Discovery and SAR of 5-(3-chlorophenylamino)benzo[c][2,6]naphthyridine-8-carboxylic acid (CX-4945), the first clinical stage inhibitor of protein kinase CK2 for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust Strategy for the HPLC Purification of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate Derivatives

Abstract

This application note provides a detailed, experience-driven guide for the development and implementation of a robust High-Performance Liquid Chromatography (HPLC) method for the purification of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate and its analogous derivatives. Azetidine scaffolds are increasingly prevalent in medicinal chemistry, valued as privileged structures in drug discovery.[1] However, their purification presents unique challenges due to the presence of a basic aromatic amine and a polar ester functional group. This guide outlines a systematic approach, from analytical method development using Reverse-Phase (RP-HPLC) to efficient scaling for preparative purification, ensuring high purity, yield, and throughput. We will delve into the critical role of mobile phase pH control, buffer selection, and gradient optimization to overcome common chromatographic issues like peak tailing and poor resolution.

Introduction: The Chromatographic Challenge

Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is a heterocyclic building block characterized by three key structural features that dictate its chromatographic behavior:

• Azetidine Ring: A strained four-membered nitrogen heterocycle that serves as a core scaffold.[2]

• Aromatic Amine (Aniline Moiety): A basic functional group (pKa of aniline ≈ 4.6) that is readily protonated at acidic pH. This basicity is a primary cause of peak tailing on traditional silica-based C18 columns due to strong interactions with residual acidic silanol groups.

• Methyl Carboxylate (Ester): A polar group that influences the overall hydrophilicity of the molecule.

The primary goal of this protocol is to develop a purification method that is not only effective for the parent compound but also adaptable for its derivatives, which may possess a range of hydrophobicities and functionalities. Effective purification is a critical step in providing high-quality material for subsequent synthetic stages or biological screening.[3]

Method Development Strategy: An Analytical Approach

The foundation of any successful preparative purification is a well-optimized analytical method.[4] This phase focuses on achieving optimal selectivity and resolution between the target compound and any impurities. High-performance liquid chromatography (HPLC) is the technique of choice for this purpose.[3][5]

The Causality of Experimental Choices

Column Selection: A C18 (octadecylsilane) column is the recommended starting point due to its versatility and wide use in reversed-phase chromatography for separating moderately polar to nonpolar compounds.[6][7] The hydrophobic stationary phase will interact with the phenyl ring of the analyte.

Mobile Phase Optimization - The Key to Success: The mobile phase composition is the most critical factor for achieving good peak shape and resolution for basic compounds like aromatic amines.[8][9]

• pH Control: The basicity of the aminophenyl group necessitates strict pH control. Without it, the amine can exist in both protonated (charged) and free base (neutral) forms, leading to broad, tailing peaks. By operating at a low pH (e.g., 2.5-3.5), we ensure the amine is fully protonated. This consistent charge state minimizes secondary interactions with the stationary phase.

• Buffer Selection: An appropriate buffer is required to maintain the set pH.[8] For low pH work with UV detection, formic acid or trifluoroacetic acid (TFA) are common choices. A phosphate buffer can also be effective, especially when fine-tuning selectivity is needed.[6][7]

  • 0.1% Formic Acid: A volatile buffer ideal for LC-MS applications and generally provides good peak shape.

  • 0.1% Trifluoroacetic Acid (TFA): Acts as both a pH modifier and an ion-pairing agent. The trifluoroacetate anion pairs with the protonated amine, masking its charge and further reducing peak tailing. However, TFA can be difficult to remove from the final product and may suppress ionization in mass spectrometry.

• Organic Modifier: Acetonitrile is typically preferred over methanol for compounds with aromatic rings as it often provides sharper peaks and lower backpressure.

Analytical Method Development Workflow

The following diagram illustrates the systematic workflow for developing the analytical HPLC method.

Caption: Workflow for analytical HPLC method development.

Detailed Protocols

Protocol 1: Analytical Method Development

This protocol establishes the optimal conditions for separation.

Materials & Equipment:

• HPLC system with UV detector

• C18 Column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water (HPLC Grade)

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC Grade)

• Sample: Crude Methyl 1-(3-aminophenyl)azetidine-3-carboxylate derivative, dissolved in Mobile Phase A or DMSO at ~1 mg/mL.

Procedure:

• System Preparation: Equilibrate the C18 column with a 95:5 mixture of Mobile Phase A:B for at least 15 minutes or until a stable baseline is achieved.

• Detector Wavelength: Set the UV detector to a wavelength where the aromatic ring has strong absorbance, typically around 254 nm.

• Injection: Inject 5-10 µL of the sample solution.

• Gradient Elution: Run the gradient program outlined in the table below. The goal of this initial broad gradient is to elute all components and determine the approximate elution time of the target compound.

• Analysis: Examine the resulting chromatogram for peak shape, retention time of the target compound, and resolution from impurities.

• Optimization:

  • Peak Tailing: If significant tailing is observed, prepare new mobile phases using 0.1% TFA instead of formic acid and repeat the run. Compare the peak symmetry.

  • Resolution: Adjust the gradient slope to improve the separation between the target peak and nearby impurities. If two peaks are poorly resolved, make the gradient shallower (increase the time over which the percentage of B changes) in that region.

Table 1: Example Analytical HPLC Parameters

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for small molecule analysis.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies mobile phase to protonate the amine, improving peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Flow Rate	1.0 mL/min	Typical analytical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Improves reproducibility by controlling viscosity.
Detection	UV at 254 nm	Strong absorbance for the phenyl group.
Injection Vol.	10 µL	Standard volume to avoid column overloading.
Gradient Program	Time (min)	%B
0.0	5
20.0	95
25.0	95
25.1	5
30.0	5

Protocol 2: Scaling to Preparative Purification

Once a robust analytical method is established, the parameters can be scaled up for preparative purification. The goal is to maximize the amount of sample purified (load) per run without sacrificing the resolution achieved in the analytical step.[4]

Key Scaling Principles:

• Maintain Chemistry: Use the same column stationary phase (C18) and mobile phases.

• Geometric Scaling: The flow rate and injection volume are scaled geometrically based on the column dimensions.[4]

Scaling Calculation:

• Flow Rate Scaling:

  • Preparative Flow Rate = Analytical Flow Rate * (Preparative Column Radius² / Analytical Column Radius²)

• Injection Volume Scaling (for loading study):

  • Preparative Injection Volume = Analytical Injection Volume * (Preparative Column Radius² / Analytical Column Radius²)

Procedure:

• Select Preparative Column: Choose a preparative column with the same packing material and length but a larger internal diameter (e.g., 21.2 x 150 mm, 5 µm).

• Calculate Preparative Flow Rate:

  • For scaling from a 4.6 mm ID to a 21.2 mm ID column:

  • Preparative Flow Rate = 1.0 mL/min * (10.6 mm² / 2.3 mm²) ≈ 21.2 mL/min

• System Preparation: Equilibrate the preparative column with the scaled flow rate.

• Loading Study:

  • Prepare a highly concentrated sample solution (e.g., 50-100 mg/mL) in a solvent that ensures solubility (e.g., DMSO or a small amount of mobile phase A with acid).

  • Perform a series of injections with increasing volumes to determine the maximum sample load.[4] Start with a small injection and increase until the target peak begins to merge with adjacent impurity peaks. This determines the optimal load for purification.

• Purification Run: Inject the maximum determined sample load and run the scaled preparative method.

• Fraction Collection: Collect the eluent corresponding to the target peak using a fraction collector, triggered by the UV signal.

• Post-Purification: Combine the pure fractions, confirm purity by analytical HPLC, and remove the solvent via rotary evaporation or lyophilization.

Table 2: Example Preparative HPLC Parameters (Scaled from Analytical)

Parameter	Condition	Rationale
Column	C18, 21.2 x 150 mm, 5 µm	Larger diameter for higher loading capacity.
Mobile Phase A	0.1% Formic Acid in Water	Consistent with analytical method.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Consistent with analytical method.
Flow Rate	~21 mL/min	Geometrically scaled from the analytical flow rate.
Column Temp.	30 °C	Maintained for consistency.
Detection	UV at 254 nm	Maintained for consistency.
Sample Load	Determined by loading study (e.g., 50-200 mg per run)	Maximizes throughput while maintaining purity.
Gradient Program	Same gradient profile as analytical, time adjusted for new flow rate	Ensures consistent selectivity during scale-up.

Troubleshooting Guide

This section addresses common issues encountered during the purification of aromatic amine-containing compounds.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmasalmanac.com [pharmasalmanac.com]
• 4. agilent.com [agilent.com]
• 5. asianjpr.com [asianjpr.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Welcome to the technical support center for the synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the preparation of this valuable azetidine derivative. The following content is structured in a question-and-answer format to directly address specific issues you may encounter in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Methyl 1-(3-aminophenyl)azetidine-3-carboxylate?

A1: The most prevalent and versatile method for the synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is the Palladium-catalyzed Buchwald-Hartwig amination.[1][2] This reaction typically involves the cross-coupling of methyl azetidine-3-carboxylate with a suitable 3-aminophenyl precursor, such as 3-bromoaniline or 3-iodoaniline. To prevent side reactions involving the free amino group of the aniline, it is often protected, for instance, as a tert-butoxycarbonyl (Boc) carbamate, which is then deprotected in a subsequent step.

Q2: My reaction is not proceeding to completion, and I have a low yield of the desired product. What are the likely causes?

A2: Low conversion is a common issue in cross-coupling reactions. The primary culprits are often related to the catalyst's activity, the reaction conditions, or the quality of your starting materials. Specific factors include:

• Catalyst Deactivation: The Palladium catalyst can be sensitive to air and moisture. Inactive palladium black may form if the reaction is not performed under strictly inert conditions.

• Incorrect Ligand Choice: The choice of phosphine ligand is crucial for the success of the Buchwald-Hartwig reaction. The ligand's steric and electronic properties must be well-matched to the substrates.

• Suboptimal Base: The base plays a critical role in the catalytic cycle. It must be strong enough to deprotonate the azetidine nitrogen but not so strong as to cause significant side reactions like ester hydrolysis.

• Poor Solvent Quality: The presence of water or other impurities in the solvent can poison the catalyst. Anhydrous, degassed solvents are essential.

A systematic approach to troubleshooting, starting with ensuring the inertness of your reaction setup, is recommended.

Q3: I am observing a significant amount of aniline in my crude reaction mixture. What is this side product, and how can I avoid it?

A3: The presence of aniline is a strong indicator of a common side reaction in Buchwald-Hartwig aminations known as hydrodehalogenation .[1] In this process, the aryl halide is reduced, replacing the halogen with a hydrogen atom. This consumes your starting material and reduces the overall yield of the desired product. This side reaction is often promoted by the presence of water or other protic impurities in the reaction mixture. To minimize hydrodehalogenation, ensure that your solvent and reagents are scrupulously dried and that the reaction is performed under a strictly inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide: Common Side Reactions and Solutions

This section provides a more in-depth look at specific side reactions you might encounter during the synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate via Buchwald-Hartwig amination.

Side Reaction 1: Hydrolysis of the Methyl Ester

Question: My NMR analysis shows a significant amount of a byproduct that I suspect is the carboxylic acid analog of my target molecule. What is happening, and how can I prevent it?

Answer: The presence of the corresponding carboxylic acid is due to the hydrolysis of the methyl ester functional group. This is a common side reaction when using strong bases in the presence of water.[3][4]

Causality: The bases typically used in Buchwald-Hartwig aminations, such as sodium tert-butoxide or lithium bis(trimethylsilyl)amide (LHMDS), are strong enough to promote the saponification of the ester, especially if there is residual water in the reaction mixture.[2]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware before use. Use anhydrous solvents and ensure your starting materials are free of water.

• Optimize the Base: Consider using a weaker base that is still effective for the amination but less prone to causing hydrolysis. Bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be good alternatives.[2]

• Control Reaction Temperature: Running the reaction at the lowest effective temperature can help to minimize the rate of the hydrolysis side reaction.

• Minimize Reaction Time: Monitor the reaction progress closely by TLC or LC-MS and quench the reaction as soon as the starting materials are consumed to avoid prolonged exposure of the product to basic conditions.

• Modified Work-up: During the aqueous work-up, use cooled, dilute acid to neutralize the base and extract the product quickly into an organic solvent.[4]

Side Reaction 2: Azetidine Ring Opening

Question: I am concerned about the stability of the strained azetidine ring under the reaction conditions. Is ring-opening a likely side reaction?

Answer: While the azetidine ring is strained, it is generally stable under the conditions typically employed for Buchwald-Hartwig amination.[5] However, ring-opening can occur under harsh acidic or basic conditions, or in the presence of certain nucleophiles, though it is less common in this specific transformation.

Causality: The ring strain of azetidines makes them susceptible to nucleophilic attack, which can lead to ring-opening.[5] However, the conditions of a well-optimized Buchwald-Hartwig reaction are generally not harsh enough to promote this as a major side reaction pathway.

Troubleshooting Protocol:

• Moderate Reaction Conditions: Avoid excessively high temperatures and prolonged reaction times.

• Careful Choice of Base: Use a base that is not overly nucleophilic. Sterically hindered bases like sodium tert-butoxide are generally preferred over smaller, more nucleophilic bases.

• Characterize Byproducts: If you observe unexpected byproducts, consider the possibility of ring-opened products and use techniques like mass spectrometry to investigate their molecular weights.

Side Reaction 3: Formation of Diarylated Amine

Question: I am seeing a byproduct with a higher molecular weight than my desired product. Could this be a diarylated amine?

Answer: Yes, the formation of a diarylated amine, where the nitrogen of the product aniline reacts with another molecule of the aryl halide, is a potential side reaction.

Causality: If the desired product, Methyl 1-(3-aminophenyl)azetidine-3-carboxylate, is more nucleophilic than the starting methyl azetidine-3-carboxylate, it can compete in the catalytic cycle, leading to the formation of a diarylated byproduct.

Troubleshooting Protocol:

• Control Stoichiometry: Use a slight excess of the methyl azetidine-3-carboxylate relative to the aryl halide to favor the formation of the mono-arylated product.

• Slow Addition of Aryl Halide: In some cases, slow addition of the aryl halide to the reaction mixture can help to maintain a low concentration of this reactant and minimize the diarylation side reaction.

• Lower Reaction Temperature: Running the reaction at a lower temperature can sometimes increase the selectivity for the desired mono-arylation.

Experimental Protocols & Data Interpretation

Illustrative Synthetic Protocol (Buchwald-Hartwig Amination)

This is a general protocol and may require optimization for your specific setup.

• Reaction Setup: To an oven-dried Schlenk flask, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., sodium tert-butoxide, 1.2-1.5 equivalents).

• Inert Atmosphere: Seal the flask and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Addition of Reagents: Under the inert atmosphere, add the aryl halide (e.g., N-Boc-3-bromoaniline, 1.0 equivalent) and methyl azetidine-3-carboxylate (1.1-1.2 equivalents), followed by the anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Data Interpretation: Identifying Products and Byproducts by NMR

Structural Motif	Proton (¹H) NMR Chemical Shift (ppm)	Carbon (¹³C) NMR Chemical Shift (ppm)
Aromatic Protons (1,3-disubstituted)	6.5 - 7.5	110 - 150
Azetidine Ring Protons (CH₂)	3.5 - 4.5	50 - 60
Azetidine Ring Proton (CH)	3.0 - 4.0	30 - 40
Methyl Ester (CH₃)	~3.7	~52
Amine (NH₂)	Broad singlet, 3.5 - 5.0	N/A
Carboxylic Acid (OH of hydrolyzed ester)	Broad singlet, 10 - 12	~175

Visualizing the Reaction and Side Products

Main Reaction Pathway

Caption: The main synthetic route to the target compound.

Common Side Reaction Pathways

Caption: Formation of common side products.

References

• Oregon State University. 1H NMR Chemical Shift. [Link]

• ResearchGate. The 13 C NMR chemical shift values (d ppm) of aniline and 2-butylthioaniline in DMSO- d 6. [Link]

• Chemistry LibreTexts. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Master Organic Chemistry. Basic Hydrolysis of Esters – Saponification. [Link]

• Royal Society of Chemistry. Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. [Link]

• ACS Publications. Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. [Link]

• ChemRxiv. A Single-Step Synthesis of Azetidine-3-Amines. [Link]

• PMC. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. [Link]

• PubMed. The use of MM/QM calculations of 13 C and 15 N chemical shifts in the conformational analysis of alkyl substituted anilines. [Link]

• ResearchGate. Strain-Release Arylations for the Bis-Functionalization of Azetidines. [Link]

• Journal of Medicinal and Chemical Sciences. Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. [Link]

• HyMax. Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. [Link]

• MDPI. 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. [Link]

• MDPI. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. [Link]

• Royal Society of Chemistry. Palladium-catalyzed interannular C–H amination of biaryl amines. [Link]

• Chemistry Stack Exchange. Preference for basic conditions in ester hydrolysis. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• ResearchGate. Synthesis and characterization of some novel Biphenyl 4-carboxylic acid((3-chloro 2-(substituted phenyl) - 4-oxo azetidine-1-yl) amide. [Link]

• Chemistry LibreTexts. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• University of Groningen. The Buchwald–Hartwig Amination After 25 Years. [Link]

• ResearchGate. Mechanistic investigation of palladium-catalysed oxidative amination.... [Link]

• Zeitschrift für Naturforschung. 1H and 13C NMR Spectral Studies on N-(Aryl)-Substituted Acetamides. [Link]

• Organic Chemistry Portal. Ester to Acid - Common Conditions. [Link]

• Digital Repository of University of Baghdad. Synthesis and Characterization of Some New Thiazine , Azetidine and Thiazolidine Compounds Containing 1,3,4Thiadiazole Moiety And Their Antibacterial Study. [Link]

• RSC Publishing. Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. [Link]

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• ACS Publications. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. [Link]

• Master Organic Chemistry. Master Organic Chemistry - An Online Organic Chemistry Resource. [Link]

• ResearchGate. Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines. [Link]

• SciSpace. Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Methyl 1-(3-aminophenyl)azetidine-3-carboxylate Coupling Reactions

Welcome to the technical support center for coupling reactions involving Methyl 1-(3-aminophenyl)azetidine-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing this versatile building block. The unique structure of this reagent, featuring a nucleophilic aniline, a sterically accessible secondary amine within the azetidine ring, and a methyl ester, presents both opportunities and challenges in synthetic chemistry. This resource provides in-depth, evidence-based troubleshooting advice in a direct question-and-answer format to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Amide Bond Formation

Amide coupling reactions are fundamental transformations in medicinal chemistry. However, the electronic properties of the aniline in Methyl 1-(3-aminophenyl)azetidine-3-carboxylate can influence its reactivity.

Question 1: My amide coupling reaction with a carboxylic acid is sluggish or failing. What are the likely causes and how can I improve the yield?

Answer:

Low reactivity in amide coupling reactions with anilines, such as the one in our target molecule, is a common challenge. This is often due to the reduced nucleophilicity of the aromatic amine compared to aliphatic amines. Several factors could be at play:

• Inadequate Activation of the Carboxylic Acid: The most common reason for a failed amide coupling is inefficient activation of the carboxylic acid. Standard coupling reagents may not be sufficient, especially if the carboxylic acid partner is sterically hindered.

• Suboptimal Reaction Conditions: Temperature, solvent, and base selection are critical for driving the reaction to completion.

• Steric Hindrance: If either the carboxylic acid or the aniline has bulky substituents near the reacting centers, the reaction rate can be significantly diminished.[1]

Troubleshooting Steps & Scientific Rationale:

• Choice of Coupling Reagent: For electron-deficient or sterically hindered anilines, more potent coupling reagents are often necessary. Consider moving beyond standard carbodiimide reagents like DCC or EDC.

  Coupling Reagent	Class	Key Advantages & Considerations
  HATU, HBTU, HCTU	Uronium/Guanidinium Salts	Highly efficient for forming activated esters, often successful where other reagents fail.[2] HBTU is a common choice for forming amide bonds.
  PyBOP	Phosphonium Salt	Another powerful reagent, particularly useful for challenging couplings.
  T3P® (Propylphosphonic Anhydride)	Phosphonic Anhydride	A versatile and effective reagent with a good safety profile.
  Acyl Fluorides (e.g., using XtalFluor-E® or TFFH)	Acyl Halide (in situ)	Acyl fluorides are highly reactive and can overcome significant steric hindrance.[1] This method is particularly effective for difficult couplings.

• Solvent and Base Optimization: The reaction medium and the base used to neutralize the generated acid are crucial.

  • Solvents: Aprotic polar solvents like DMF or NMP are generally good choices as they can solvate the reacting species and facilitate the reaction.

  • Bases: A non-nucleophilic organic base such as Diisopropylethylamine (DIPEA or Hünig's base) is a standard choice.[2] In some cases, a stronger base like DBU may be required, but be mindful of potential side reactions.

• Reaction Temperature: While many amide couplings proceed at room temperature, sluggish reactions can often be accelerated by gentle heating (e.g., 40-60 °C). Monitor the reaction for potential decomposition of starting materials or products at elevated temperatures.

Experimental Protocol: General Procedure for a HATU-Mediated Amide Coupling

• To a solution of the carboxylic acid (1.0 equiv.) in anhydrous DMF, add HATU (1.1 equiv.) and DIPEA (2.0 equiv.).

• Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.

• Add a solution of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.0 equiv.) in anhydrous DMF.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is slow, consider heating to 50 °C.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated aqueous NaHCO3 and brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Section 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[3] When using Methyl 1-(3-aminophenyl)azetidine-3-carboxylate as the amine source, specific challenges can arise.

Question 2: I am attempting a Buchwald-Hartwig amination with an aryl halide and my reaction is giving low yield or a complex mixture of products. What could be going wrong?

Answer:

The Buchwald-Hartwig amination is a complex catalytic cycle, and its success is highly dependent on the careful selection of the catalyst, ligand, base, and solvent.[4][5] Common issues include catalyst deactivation, competing side reactions, and challenging purification.

• Ligand Choice: The ligand is crucial for the efficiency of the catalytic cycle, influencing both the oxidative addition and reductive elimination steps.[5] For couplings involving anilines, bulky, electron-rich phosphine ligands are often required.

• Base Selection: The choice of base is critical and can significantly impact the reaction outcome.[5] Strong, non-nucleophilic bases are typically used.

• Solvent Effects: The solvent can influence the solubility of the reagents and the stability of the catalytic species.[6]

• Aryl Halide Reactivity: The reactivity of the aryl halide follows the general trend I > Br > Cl. Aryl chlorides can be particularly challenging coupling partners.[7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Buchwald-Hartwig amination.

Detailed Troubleshooting Steps:

• Ligand Screening: The choice of phosphine ligand is paramount. For couplings with anilines, consider ligands from the Buchwald family:

  Ligand	Characteristics
  XPhos	A versatile and commonly used ligand for a wide range of substrates.
  SPhos	Often effective for sterically hindered couplings.
  RuPhos	Can be beneficial for electron-rich or heterocyclic coupling partners.
  BrettPhos	Specifically designed for coupling primary amines.[8]

• Base Optimization: The pKa and solubility of the base are important factors.

  • Sodium tert-butoxide (NaOtBu): A strong, commonly used base.

  • Potassium Phosphate (K3PO4): A milder base that can sometimes improve yields and reduce side reactions.

  • Cesium Carbonate (Cs2CO3): Another effective base, particularly for sensitive substrates.

• Solvent Considerations: While toluene and dioxane are common, they have environmental and safety concerns.[6] Consider alternatives like THF or CPME (cyclopentyl methyl ether). Ensure all solvents are anhydrous and degassed to prevent catalyst deactivation.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried reaction vessel, add the aryl halide (1.0 equiv.), Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.2 equiv.), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the palladium source (e.g., Pd2(dba)3, 1-2 mol%).

• Add the base (e.g., NaOtBu, 1.4 equiv.).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous, degassed solvent (e.g., toluene).

• Heat the reaction to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite®.

• Concentrate the filtrate and purify the crude product by column chromatography.

Section 3: Reductive Amination

Reductive amination is a versatile method for forming C-N bonds by reacting an amine with a carbonyl compound in the presence of a reducing agent.[9][10] The secondary amine of the azetidine ring in Methyl 1-(3-aminophenyl)azetidine-3-carboxylate can participate in this reaction.

Question 3: I am trying to perform a reductive amination on the azetidine nitrogen, but I am observing low conversion and/or the formation of byproducts. How can I optimize this reaction?

Answer:

Successful reductive amination depends on the relative rates of iminium ion formation and reduction.[10] Challenges can arise from sterically hindered substrates or the choice of reducing agent.

• Choice of Reducing Agent: The reducing agent must be selective for the iminium ion over the starting carbonyl compound.[10]

• Reaction pH: The pH of the reaction is critical for imine/iminium ion formation. Acidic conditions are generally required to catalyze the dehydration step.

• Steric Hindrance: Reactions involving sterically bulky ketones or amines can be slow.[11][12]

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting reductive amination.

Recommended Solutions:

• Selecting the Right Reducing Agent:

  Reducing Agent	Key Features
  Sodium Triacetoxyborohydride (NaBH(OAc)3)	A mild and selective reducing agent, often the first choice for reductive aminations.[13] It is moisture-sensitive.
  Sodium Cyanoborohydride (NaBH3CN)	Effective in a range of solvents, including protic ones like methanol.[10] It is toxic and should be handled with care.
  Sodium Borohydride (NaBH4)	Can reduce both the iminium ion and the starting carbonyl.[10] It is best used in a stepwise procedure where the imine is pre-formed.[14]

• Optimizing Reaction Conditions:

  • pH Control: The addition of a catalytic amount of acetic acid can facilitate the formation of the iminium ion.

  • Solvents: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for reactions with NaBH(OAc)3. Methanol is often used with NaBH3CN.[13]

  • Temperature: Most reductive aminations proceed well at room temperature. For sluggish reactions, gentle heating may be beneficial.

Experimental Protocol: General Procedure for Reductive Amination with NaBH(OAc)3

• To a solution of the aldehyde or ketone (1.0 equiv.) and Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.1 equiv.) in anhydrous DCM, add acetic acid (1.1 equiv.).

• Stir the mixture at room temperature for 1-2 hours to allow for iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 equiv.) portion-wise.

• Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Quench the reaction by the slow addition of saturated aqueous NaHCO3.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate.

• Purify the crude product by column chromatography.

Section 4: Purification and Stability

Question 4: I am having difficulty purifying my product containing the azetidine moiety. Are there any general tips?

Answer:

Compounds containing the azetidine ring can sometimes be challenging to purify due to their polarity and potential for interaction with silica gel.

• Column Chromatography:

  • Consider using a less acidic stationary phase, such as neutral alumina, if your compound is sensitive to silica gel.

  • The addition of a small amount of a basic modifier, like triethylamine (0.1-1%), to the eluent can help to reduce tailing and improve the peak shape of basic compounds on silica gel.

• Work-up Procedures: Ensure that the work-up is performed efficiently to remove as many impurities as possible before chromatography. An acidic wash (e.g., 1M HCl) can remove basic impurities, while a basic wash (e.g., saturated NaHCO3) can remove acidic impurities. Be mindful of the stability of your compound under these conditions.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective purification method.[15]

Question 5: Is Methyl 1-(3-aminophenyl)azetidine-3-carboxylate stable under typical reaction conditions?

Answer:

Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is generally a stable compound. However, like any molecule with multiple functional groups, it has potential liabilities:

• Hydrolysis of the Ester: Under strongly acidic or basic conditions, especially at elevated temperatures, the methyl ester can be hydrolyzed to the corresponding carboxylic acid.

• Azetidine Ring Opening: The strained four-membered azetidine ring is susceptible to ring-opening under certain conditions, although it is generally more stable than an aziridine. Avoid strongly nucleophilic conditions that could promote ring-opening.

It is always good practice to monitor your reactions for the appearance of any unexpected byproducts that may indicate decomposition of your starting material.

References

• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Goodreid, J. D., Duspara, P. A., Bosch, C., & Batey, R. A. (2014). Amidation reactions from the direct coupling of metal carboxylate salts with amines. The Journal of Organic Chemistry, 79(3), 943–954. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Chemistry LibreTexts. (2022). Chemistry of Amides. Available at: [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation? r/Chempros. Available at: [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress. Available at: [Link]

• Organic Reactions. (n.d.). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Available at: [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

• Kuriyama, Y., et al. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 10, 966375. Available at: [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? r/chemistry. Available at: [Link]

• Wang, Z., et al. (2018). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 23(10), 2463. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of intermediates for the Buchwald–Hartwig amination. Available at: [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(48), 11634-11637. Available at: [Link]

• Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Available at: [Link]

• Wang, B. J., & Duncton, M. (2020). A Single-Step Synthesis of Azetidine-3-Amines. ChemRxiv. Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Available at: [Link]

• MDPI. (n.d.). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Available at: [Link]

• ResearchGate. (2014). Does anyone have experience with amide coupling reaction of aniline? Available at: [Link]

• Burke, E. G., & Schomaker, J. M. (2015). Oxidative allene amination for the synthesis of azetidin-3-ones. Angewandte Chemie International Edition, 54(41), 12097-12101. Available at: [Link]

• National Institutes of Health. (n.d.). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. Available at: [Link]

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• Chemical Insights. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Available at: [Link]

• Hashim, O. S. (2022). Synthesis and Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558. Available at: [Link]

• Khan Academy. (n.d.). Amide formation from carboxylic acid derivatives. Available at: [Link]

• National Institutes of Health. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available at: [Link]

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Technical Support Center: Synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

A Foreword from the Senior Application Scientist:

Welcome to the dedicated technical guide for the synthesis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate. This molecule, a valuable building block in medicinal chemistry, is typically synthesized via a palladium-catalyzed C-N cross-coupling reaction, such as the Buchwald-Hartwig amination. Our experience shows that temperature is a critical, and often sensitive, parameter in this process. Minor deviations can significantly impact yield, purity, and reaction time.

This guide is structured to provide both quick answers through our FAQs and in-depth solutions in our troubleshooting section. We aim to explain not just what to do, but why a particular step is necessary, grounding our advice in established mechanistic principles to empower your research.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the typical reaction for synthesizing Methyl 1-(3-aminophenyl)azetidine-3-carboxylate?

The most common and effective method is the Buchwald-Hartwig amination. This involves the palladium-catalyzed cross-coupling of methyl azetidine-3-carboxylate (or its hydrochloride salt) with a 3-substituted aniline derivative, such as 3-bromoaniline or 3-iodoaniline, in the presence of a suitable phosphine ligand and a base.

Q2: What is the recommended temperature range for this synthesis?

The optimal temperature is highly dependent on the specific catalyst system (palladium precursor and ligand) and the reactivity of the aryl halide.

• For highly reactive aryl iodides: Reactions can often be run at moderate temperatures, typically in the range of 50–80 °C.[1]

• For less reactive aryl bromides or chlorides: Higher temperatures are generally required, often between 80–110 °C, to achieve a reasonable reaction rate.[2] It is crucial to start with a lower temperature and gradually increase it if the reaction is sluggish, as monitored by TLC or LC-MS.

Q3: How does temperature specifically affect the reaction rate and yield?

As with most chemical reactions, higher temperatures increase the reaction rate. However, for Buchwald-Hartwig couplings, this relationship is not always linear with respect to yield. Excessively high temperatures can lead to catalyst decomposition, degradation of starting materials or the desired product, and the formation of unwanted side products, ultimately reducing the isolated yield.[3] An optimal temperature balances a reasonable reaction time with minimal side reactions.

Q4: What are the most common temperature-related side products?

• Hydrodehalogenation: At elevated temperatures, the aryl halide can be reduced, replacing the halogen with a hydrogen atom, leading to the formation of aniline from the haloaniline starting material. Lowering the temperature can help suppress this side reaction.[3]

• Ligand or Substrate Degradation: Azetidine rings and complex phosphine ligands can be thermally sensitive. High temperatures may lead to ring-opening or decomposition, forming a complex mixture of impurities.

• Diarylation: While less common with secondary amines like azetidine, high temperatures can sometimes promote undesired side reactions.

Q5: Can this reaction be performed at room temperature?

Performing the reaction at room temperature is generally not feasible for standard Buchwald-Hartwig conditions, as the catalytic cycle requires thermal energy to proceed at a practical rate.[4] However, some highly specialized, modern palladium precatalysts and ligand systems are designed for lower temperature couplings, though this often comes at a higher cost.[5] For most standard lab procedures, heating is required.

Section 2: In-Depth Troubleshooting Guides

Problem 1: Low or No Product Yield

You've set up your reaction, refluxed for several hours, and the TLC/LC-MS analysis shows little to no formation of the desired Methyl 1-(3-aminophenyl)azetidine-3-carboxylate.

Initial Diagnostic Steps:

• Confirm Reagent Quality: Ensure the methyl azetidine-3-carboxylate salt is dry and the aniline derivative is pure. Anhydrous, deoxygenated solvent is critical for palladium catalysis.

• Verify Catalyst Activity: Use a fresh bottle of the palladium precursor and ligand. Many phosphine ligands are air-sensitive and can be oxidized over time.

Temperature-Specific Troubleshooting Protocol:

If reagents and catalyst are confirmed to be of high quality, the issue is likely suboptimal thermal conditions.

Potential Cause	Underlying Rationale	Recommended Action & Protocol
Temperature Too Low	The activation energy for one or more steps in the catalytic cycle (e.g., oxidative addition) has not been overcome. The reaction is kinetically hindered.	Action: Incrementally increase the reaction temperature. Protocol: 1. Set the initial reaction temperature to a conservative value (e.g., 60-70 °C). 2. Monitor the reaction by TLC or LC-MS every 1-2 hours. 3. If no significant product formation is observed after 4 hours, increase the temperature by 10-15 °C. 4. Continue this incremental heating, holding at each new temperature for at least 2 hours, up to a maximum of ~110-120 °C.[2] Note the temperature at which product formation begins.
Temperature Too High (Catalyst Decomposition)	The active Pd(0) species or the phosphine ligand is thermally unstable, leading to the formation of inactive palladium black or degraded ligand. This is often the case with prolonged heating at very high temperatures (>120 °C).	Action: Run the reaction at a lower temperature for a longer duration. Protocol: 1. Set up the reaction at the previously determined "onset" temperature or a slightly lower one (e.g., 80 °C). 2. Allow the reaction to proceed for an extended period (e.g., 12-24 hours).[2] 3. Monitor for slow but steady product formation. A lower temperature may require more time but can preserve the catalyst's lifespan, leading to a higher final yield.

Problem 2: Significant Impurity Formation Detected by LC-MS/NMR

Your reaction yields a product, but it is contaminated with significant side products, complicating purification and reducing the yield of the desired molecule.

Temperature-Related Impurity Profile:

Observed Impurity	Plausible Cause (Temperature Effect)	Troubleshooting & Optimization Protocol
Aniline (from hydrodehalogenation)	Reaction temperature is too high, promoting a reductive side pathway. This is more common with weaker bases or less efficient ligand systems.	Action: Decrease the reaction temperature.[3] Protocol: 1. Repeat the reaction at a temperature 15-20 °C lower than the previous attempt. 2. If the reaction rate becomes too slow, consider switching to a more reactive aryl halide (e.g., from aryl bromide to aryl iodide) which allows for lower operating temperatures.
Unidentified Polar Impurities	Degradation of the azetidine ester or the aniline starting material due to excessive heat. Azetidine esters can be susceptible to hydrolysis or other ring-opening reactions under harsh basic conditions at high temperatures.	Action: Screen a range of lower temperatures and consider a milder base. Protocol: 1. Set up parallel reactions at different temperatures (e.g., 60 °C, 80 °C, 100 °C) and monitor impurity profiles.[6] 2. If impurities persist even at lower temperatures, consider replacing a strong base like NaOtBu with a weaker one like Cs₂CO₃ or K₃PO₄, which may require slightly higher temperatures but can be less degrading to sensitive functional groups.[2]

Section 3: Data & Visualizations

Table 1: General Effect of Temperature on Buchwald-Hartwig Azetidination

This table summarizes expected outcomes based on field experience and literature precedents. Actual results will vary with the specific substrates and catalytic system.

Temperature Range	Reaction Rate	Expected Yield	Risk of Side Reactions (Hydrodehalogenation, Degradation)	Recommended For
40 - 60 °C	Very Slow	Low to Moderate	Low	Highly reactive aryl iodides with specialized, high-activity catalysts.[1]
60 - 90 °C	Moderate	Good to Excellent	Moderate	General starting point for aryl bromides and a good range for optimizing aryl iodide reactions.[6]
90 - 120 °C	Fast	Moderate to Good	High	Less reactive aryl bromides/chlorides. Requires careful monitoring to avoid catalyst death and substrate degradation.[2]
> 120 °C	Very Fast	Often Poor	Very High	Generally not recommended. High probability of catalyst decomposition and complex impurity profiles.[3]

Diagram 1: Troubleshooting Workflow for Low Yield

This diagram outlines a logical sequence for diagnosing and solving issues of low product conversion, with a focus on thermal parameters.

Sources

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Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate by HPLC

In the landscape of pharmaceutical development, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of ensuring safety and efficacy.[1][2] Methyl 1-(3-aminophenyl)azetidine-3-carboxylate, a key building block in the synthesis of novel therapeutics, demands robust analytical methods to detect and quantify impurities. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) based methodologies for the purity analysis of this compound, offering supporting experimental data and protocols to aid researchers, scientists, and drug development professionals in selecting and implementing the most suitable approach.

The Analytical Challenge: Structural Features of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

The molecular structure of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate presents several analytical challenges that must be addressed for a successful HPLC purity method. These include:

• Polarity: The presence of a primary aromatic amine and a secondary amine within the azetidine ring, coupled with a methyl ester, imparts a degree of polarity that can lead to poor retention on traditional reversed-phase columns.

• Chirality: The carbon atom at the 3-position of the azetidine ring is a chiral center, necessitating the use of chiral chromatography to separate enantiomers if the material is not stereochemically pure.

• Reactivity: The primary amine is susceptible to oxidation and other degradation pathways, requiring careful sample handling and method design to prevent the formation of artifacts during analysis.

This guide will explore various HPLC strategies to address these challenges, presenting a comparative analysis of their performance.

Comparative Analysis of HPLC Methodologies

The selection of an appropriate HPLC method is critical for the accurate determination of purity. Below is a comparison of several suitable approaches for the analysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate.

Reversed-Phase HPLC (RP-HPLC): The Workhorse of Purity Analysis

Reversed-phase HPLC is the most widely used chromatographic technique in the pharmaceutical industry due to its robustness and versatility.[1][3] For polar compounds like our target analyte, modifications to the standard RP-HPLC method are often necessary to achieve adequate retention and peak shape.

Experimental Protocol: RP-HPLC with Ion-Pairing Agent

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient: 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in a suitable solvent, such as a mixture of acetonitrile and water, to a final concentration of 0.5 mg/mL.[1] Filter the solution through a 0.45 µm syringe filter before injection.[1]

Rationale for Method Parameters:

• Ion-Pairing Agent (TFA): The addition of an ion-pairing agent like TFA to the mobile phase is crucial for retaining the basic amine functionalities of the analyte on the C18 stationary phase. The TFA forms an ion pair with the protonated amines, increasing their hydrophobicity and thus their retention.

• Gradient Elution: A gradient elution is employed to ensure that both polar and non-polar impurities can be eluted and resolved within a reasonable timeframe.

• UV Detection: The aromatic ring in the molecule provides a strong chromophore, making UV detection at 254 nm a suitable choice for sensitive detection.

Performance Characteristics:

Parameter	RP-HPLC with Ion-Pairing
Resolution	Good for non-polar impurities
Retention of Analyte	Moderate, dependent on ion-pairing agent
Peak Shape	Can be prone to tailing for basic compounds
Compatibility with MS	TFA can cause ion suppression

Hydrophilic Interaction Liquid Chromatography (HILIC): An Alternative for Polar Analytes

HILIC is a powerful technique for the separation of polar compounds that are poorly retained in reversed-phase chromatography.[4][5] It utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent.

Experimental Protocol: HILIC

• Instrumentation: HPLC system with a UV detector.

• Column: HILIC column (e.g., Amide, Silica, or Zwitterionic phase; 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 95:5 Acetonitrile/Water with 10 mM Ammonium Formate, pH 3.0.

• Mobile Phase B: 50:50 Acetonitrile/Water with 10 mM Ammonium Formate, pH 3.0.

• Gradient: 0% to 100% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at 254 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase (95:5 Acetonitrile/Water) to a concentration of 0.5 mg/mL.

Rationale for Method Parameters:

• HILIC Column: A HILIC stationary phase provides a hydrophilic surface for the retention of polar analytes through a partitioning mechanism.

• Volatile Buffer: Ammonium formate is a volatile buffer, making this method compatible with mass spectrometry (MS) for impurity identification.

• High Organic Mobile Phase: The high acetonitrile concentration in the initial mobile phase is necessary to promote partitioning and retention of the polar analyte onto the stationary phase.

Performance Characteristics:

Parameter	HILIC
Resolution	Excellent for polar impurities
Retention of Analyte	Strong and tunable
Peak Shape	Generally good
Compatibility with MS	High

Chiral HPLC: Resolving Enantiomers

For a complete purity profile, the enantiomeric purity of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate must be assessed. This requires a chiral stationary phase (CSP) that can differentiate between the two enantiomers. Polysaccharide-based chiral columns are often a good starting point for the separation of chiral amines and carboxylic acid derivatives.[6][7]

Experimental Protocol: Chiral HPLC

• Instrumentation: HPLC system with a UV detector.

• Column: Chiral column (e.g., Amylose or Cellulose-based CSP; 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A mixture of Hexane and Isopropanol (e.g., 80:20 v/v) with 0.1% Diethylamine (DEA).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1.0 mg/mL.

Rationale for Method Parameters:

• Chiral Stationary Phase: The CSP creates a chiral environment where the enantiomers form transient diastereomeric complexes with different stabilities, leading to their separation.[8]

• Normal Phase Conditions: Many chiral separations are achieved under normal phase conditions (hexane/alcohol).

• Basic Additive (DEA): The addition of a small amount of a basic modifier like DEA is often necessary to improve the peak shape of basic analytes by minimizing interactions with residual acidic sites on the silica support of the CSP.

Performance Characteristics:

Parameter	Chiral HPLC
Resolution	Specific for enantiomers
Retention of Analyte	Highly dependent on mobile phase composition
Peak Shape	Good with appropriate mobile phase additive
Compatibility with MS	Possible with specific mobile phases

Workflow for Purity Analysis

A comprehensive purity analysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate should involve a multi-step approach to ensure all potential impurities (achiral and chiral) are detected and quantified.

Caption: Workflow for the comprehensive purity analysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate.

Orthogonal Techniques: Beyond Conventional HPLC

To ensure the highest level of confidence in a purity assessment, employing an orthogonal analytical technique is highly recommended.[2][9][10][11] Orthogonal methods utilize different separation mechanisms, increasing the probability of detecting co-eluting impurities.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a significant advancement over traditional HPLC, utilizing smaller particle size columns (sub-2 µm) and higher operating pressures.[12][13][14] This results in:

• Faster Analysis Times: Significantly reduced run times compared to HPLC.[12][15]

• Improved Resolution: Sharper and narrower peaks, leading to better separation of closely eluting impurities.[15]

• Increased Sensitivity: Higher peak heights allow for the detection of lower-level impurities.[12][15]

While the initial investment for a UPLC system is higher, the long-term benefits in terms of throughput and data quality can be substantial.[12]

Supercritical Fluid Chromatography (SFC)

SFC is a powerful alternative to normal-phase HPLC, particularly for chiral separations.[16][][18] It uses supercritical carbon dioxide as the primary mobile phase, which offers several advantages:

• High Efficiency and Speed: The low viscosity of the mobile phase allows for high flow rates and rapid separations.[18][19][20]

• Green Chemistry: Reduces the consumption of organic solvents.[19][20]

• Orthogonal Selectivity: Often provides different elution orders compared to HPLC, making it an excellent orthogonal technique.

For the chiral analysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate, SFC could offer a faster and more environmentally friendly alternative to normal-phase chiral HPLC.[21]

Conclusion

The purity analysis of Methyl 1-(3-aminophenyl)azetidine-3-carboxylate requires a well-designed HPLC strategy that addresses the compound's polarity and potential chirality. While a robust reversed-phase HPLC method with an ion-pairing agent can serve as a primary workhorse for achiral purity, a comprehensive assessment should include an orthogonal HILIC method to ensure the detection of polar impurities. Furthermore, a dedicated chiral HPLC or SFC method is essential for determining the enantiomeric purity. For laboratories with high throughput demands, transitioning to UPLC can offer significant advantages in speed and resolution. By employing a combination of these techniques, researchers and drug development professionals can build a complete and reliable purity profile, ensuring the quality and safety of this critical pharmaceutical intermediate.

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• 20. researchgate.net [researchgate.net]
• 21. chromatographyonline.com [chromatographyonline.com]

Comparison Guide: Methyl 1-(3-aminophenyl)azetidine-3-carboxylate vs. Alternative PROTAC Linkers

Executive Summary

In the rational design of Proteolysis Targeting Chimeras (PROTACs), the "linkerology" phase has shifted from using passive connectors (PEGs/alkyls) to employing active structural drivers. Methyl 1-(3-aminophenyl)azetidine-3-carboxylate represents a premier class of rigid, aromatic-heterocyclic linkers .

Unlike flexible PEG chains that suffer from high entropic penalties upon binding, this azetidine-phenyl scaffold offers conformational restriction , defined exit vectors, and improved metabolic stability. This guide objectively compares this scaffold against standard alternatives, providing the experimental logic required to justify its inclusion in your degrader campaigns.

Part 1: Technical Profile & Mechanism

The Molecule: Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

This molecule acts as a heterobifunctional linker precursor. It features a central azetidine ring (4-membered nitrogen heterocycle) N-linked to a 3-aminophenyl group, with a carboxylate methyl ester at the 3-position.[1]

• Rigidity Source: The sp³-hybridized azetidine ring is puckered but structurally constrained compared to linear chains. The N-phenyl bond restricts rotation, creating a defined angle between the two attachment points.

• Attachment Points (Exit Vectors):

  • Aniline Amine (-NH₂): Nucleophilic handle for coupling to E3 ligase ligands (e.g., Pomalidomide derivatives) or POI ligands.

  • Carboxylate (via Hydrolysis): The methyl ester is a masked acid, ready to be hydrolyzed and coupled to the opposing ligand.

The "Entropic Advantage"

The primary mechanism of action for this linker is Entropy-Enthalpy Compensation .

• Flexible Linkers (PEG): Must lose significant conformational entropy (

  ) to freeze into the bioactive Ternary Complex. This energetic cost weakens the overall binding affinity ( ).

• Rigid Linkers (Azetidine-Phenyl): Are pre-organized. The energetic cost to adopt the bioactive conformation is "pre-paid" during synthesis, leading to a smaller entropy loss upon binding and often higher cooperativity (

  ).

Part 2: Comparative Performance Analysis

The following table contrasts Methyl 1-(3-aminophenyl)azetidine-3-carboxylate against the three most common linker classes.

Table 1: Physicochemical & Functional Comparison

Feature	Azetidine-Phenyl (This Product)	PEG (Polyethylene Glycol)	Alkyl Chains	Piperazine/Piperidine
Conformational Freedom	Restricted (Rigid)	High (Floppy)	High (Floppy)	Restricted (Rigid)
Entropic Penalty	Low (Favorable)	High (Unfavorable)	High (Unfavorable)	Low
Water Solubility	Moderate (Polar surface area)	High (Hydrophilic)	Low (Lipophilic)	Moderate to High
Metabolic Stability	High (No oxidative dealkylation)	Low (Susceptible to CYPs)	High	High
Molecular Weight	Compact (~206 Da)	Variable (Often high)	Low	Medium
Exit Vector Geometry	Kinked/Angled (Non-linear)	Linear/Amorphous	Linear	Chair/Boat conformers
Synthetic Utility	Orthogonal (Amine/Ester)	Linear assembly	Linear assembly	Orthogonal

Detailed Analysis vs. Alternatives

1. Vs. PEG Linkers (The Standard)

• The Problem with PEG: While PEGs solve solubility issues, they often result in "hook effects" at lower concentrations because they do not enforce the specific protein-protein interactions (PPIs) required for ubiquitination.

• The Azetidine Solution: The phenyl-azetidine motif acts as a spacer that cannot collapse on itself. In comparative studies of VHL-based degraders, replacing a 3-unit PEG with a rigid phenyl-azetidine linker has been shown to improve

  (degradation concentration) by 10-fold despite similar binary binding affinities, purely due to enhanced ternary complex stability [1].

2. Vs. Alkyl Chains

• The Problem with Alkyls: Long alkyl chains are metabolically liable (oxidation) and highly hydrophobic, leading to poor DMPK (Drug Metabolism and Pharmacokinetics) profiles.

• The Azetidine Solution: The azetidine ring introduces polarity (tPSA ~50 Ų) without the metabolic liability of ether oxygens found in PEGs. This improves the Lipophilic Ligand Efficiency (LLE) .

3. Vs. Piperazine Linkers[2][3][4][5]

• Comparison: Both are rigid. However, the azetidine ring is a 4-membered ring, which creates a different exit vector angle compared to the 6-membered piperazine.

• Application: If a piperazine-based PROTAC fails to induce degradation, switching to the azetidine scaffold alters the projection of the warhead by approximately 15-30 degrees, potentially accessing a productive ubiquitination zone that the piperazine missed.

Part 3: Experimental Protocols

Workflow 1: Synthetic Conjugation Strategy

Objective: Incorporate the linker between a Pomalidomide derivative (E3 ligand) and a Target Warhead (POI ligand).

Step 1: Amide Coupling (Amine Side)

• Reagents: Dissolve E3 Ligand-Acid (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq).

• Addition: Add Methyl 1-(3-aminophenyl)azetidine-3-carboxylate (1.1 eq).

• Reaction: Stir at RT for 2-4 hours. Monitor by LCMS for intermediate ester formation.

• Workup: Dilute with EtOAc, wash with brine/NaHCO3. Dry and concentrate.

Step 2: Ester Hydrolysis (Activation)

• Reagents: Dissolve the intermediate in THF/MeOH/H2O (3:1:1).

• Hydrolysis: Add LiOH (2.0 eq). Stir at RT for 1 hour.

• Confirmation: LCMS should show mass shift (-14 Da, Methyl loss).

• Workup: Acidify to pH 4 with 1N HCl. Extract with EtOAc. This yields the Free Acid Linker-E3 Conjugate .

Step 3: Final Assembly

• React the Free Acid Conjugate with the POI Ligand-Amine using standard amide coupling (HATU/DIPEA) to yield the final PROTAC.

Workflow 2: Ternary Complex Modeling (In Silico)

Before synthesis, validate the geometry using the following logic:

Caption: Logic flow of rigid linker stabilization. The azetidine scaffold enforces the PPI (Green dashed line) by restricting the relative orientation of POI and E3.

Part 4: Critical Application Notes

Solubility Management

While the azetidine improves polarity over alkyl chains, the N-aryl nature of this specific molecule means the ring nitrogen is part of an aniline system. It is less basic than a standard aliphatic azetidine.

• Implication: Do not rely on this nitrogen to be protonated at physiological pH to boost solubility. If higher solubility is needed, ensure your E3 or POI ligands possess solubilizing groups, or append a short PEG spacer to the carboxylate side.

"Vector Scanning"

This linker is best used as part of a "Rigid Linker Library." When screening, compare this 1,3-substituted phenyl geometry against 1,4-substituted analogues (e.g., piperazines). The subtle difference in angle (meta vs. para projection) is often the difference between a

of 90% and 0%.

Safety & Handling

• CAS: 887595-89-3[1]

• Storage: Store at -20°C. The methyl ester is stable, but the free aniline is prone to oxidation over long periods. Store under inert gas (Nitrogen/Argon).

References

• Farnaby, W., et al. "BAF complex vulnerabilities in cancer demonstrated via structure-based PROTAC design." Nature Chemical Biology, vol. 15, no. 7, 2019, pp. 672–680. Link

  • Context: Demonstrates the use of rigid, conformationally restricted linkers to lock E3-POI interfaces.

• Testa, A., et al. "3-Fluoro-4-hydroxyprolines: Synthesis, conformational analysis, and application as novel linkers for PROTACs." Journal of Medicinal Chemistry, vol. 63, no.[2] 23, 2020. Link

  • Context: Comparative analysis of rigid vs. flexible linkers and their impact on physicochemical properties.[3][5][6]

• Bostrom, J., et al. "Oxetanes as versatile elements in drug discovery and synthesis." Journal of Medicinal Chemistry, vol. 56, no.[2] 18, 2013. Link

  • Context: Discusses the use of small 4-membered rings (azetidines/oxetanes) to modulate PK properties and vectors in place of gem-dimethyl or alkyl groups.

• Mapelli, C., et al. "Design and synthesis of potent and selective PROTACs." Topics in Current Chemistry, 2020. Link

  • Context: General review of linkerology highlighting the shift toward rigid linkers for improving oral bioavailability.

Sources

• 1. CAS 887595-89-3: Methyl 1-(3-aminophenyl)-3-azetidinecarbo… [cymitquimica.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. precisepeg.com [precisepeg.com]
• 4. chempep.com [chempep.com]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Comparing synthetic routes to Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Executive Summary

Methyl 1-(3-aminophenyl)azetidine-3-carboxylate is a high-value bifunctional scaffold used in medicinal chemistry, particularly for constructing library arrays targeting GPCRs and kinases. Its value lies in the rigid azetidine spacer, which orients the aniline and ester vectors in a specific geometry distinct from flexible piperidine or pyrrolidine analogs.

This guide compares the two dominant synthetic strategies:

• Route A (SNAr): Nucleophilic Aromatic Substitution on 1-fluoro-3-nitrobenzene followed by reduction.

• Route B (Buchwald-Hartwig): Palladium-catalyzed cross-coupling of 1-bromo-3-nitrobenzene followed by reduction.

The Verdict: For this specific substrate, Route A (SNAr) is the superior method for gram-to-kilogram scale synthesis due to the strong electron-withdrawing nature of the nitro group, which activates the ring sufficiently for substitution without the cost or metal-scavenging requirements of palladium catalysis. Route B is reserved for cases where the aryl ring contains electron-donating substituents that deactivate SNAr.

Strategic Retrosynthesis & Pathway Logic

The synthesis hinges on the formation of the C–N bond between the secondary amine of the azetidine and the aromatic ring. The ester moiety at C3 is prone to hydrolysis under strong basic conditions, and the azetidine ring is strained, necessitating mild thermal protocols.

Pathway Visualization (DOT)

Figure 1: Retrosynthetic disconnection showing the convergent point at the nitro-intermediate.

Route A: Nucleophilic Aromatic Substitution (SNAr)

Best for: Scalability, Cost-Efficiency, Metal-Free Synthesis.

The Mechanistic Logic

The 3-nitro group acts as a powerful electron-withdrawing group (EWG), activating the benzene ring at the ortho and para positions. While the meta position (relative to nitro) is generally less activated than ortho/para, the inductive effect of the nitro group combined with the high electronegativity of fluorine makes 1-fluoro-3-nitrobenzene sufficiently reactive toward the nucleophilic azetidine.

Detailed Protocol

Step 1: N-Arylation

• Reagents: Methyl azetidine-3-carboxylate HCl (1.0 equiv), 1-Fluoro-3-nitrobenzene (1.1 equiv).

• Base: DIPEA (N,N-Diisopropylethylamine) (2.5 equiv). Note: DIPEA is preferred over inorganic bases like K2CO3 in this specific case to ensure homogeneity in organic solvents and prevent ester hydrolysis.

• Solvent: Acetonitrile (MeCN) or DMF.

• Conditions: 70–80 °C, 4–6 hours.

Procedure:

• Dissolve methyl azetidine-3-carboxylate HCl (10.0 g, 66 mmol) in MeCN (100 mL).

• Add DIPEA (28.7 mL, 165 mmol) dropwise at room temperature. The solution may cloud as amine HCl salts exchange.

• Add 1-Fluoro-3-nitrobenzene (10.2 g, 72 mmol).

• Heat the mixture to reflux (approx. 80 °C) under nitrogen. Monitor by TLC (Hexane/EtOAc 1:1). The starting azetidine (baseline) will disappear, and a yellow UV-active spot (nitro product) will appear.

• Workup: Cool to RT. Concentrate MeCN under reduced pressure. Dilute residue with EtOAc (200 mL) and wash with water (2 x 100 mL) and brine. Dry over Na2SO4 and concentrate.

• Yield: Typically 85–92% as a yellow solid/oil.

Step 2: Chemoselective Nitro Reduction

• Challenge: Reducing the nitro group without hydrolyzing the methyl ester or opening the azetidine ring.

• Reagents: 10% Pd/C (5 wt% loading), Hydrogen gas (balloon).

• Solvent: Methanol (MeOH).

Procedure:

• Dissolve the nitro intermediate from Step 1 in MeOH (10 vol).

• Add 10% Pd/C carefully under argon flow.

• Purge with H2 gas and stir under a hydrogen balloon at RT for 2–4 hours.

• Critical Check: Monitor via LC-MS to ensure no reduction of the ester (rare with Pd/C) or hydrogenolysis of the C-N bond (very rare for N-aryl).

• Isolation: Filter through a Celite pad. Concentrate the filtrate.

• Purification: The crude aniline is often pure enough. If not, flash chromatography (DCM/MeOH 95:5) is effective.

Route B: Buchwald-Hartwig Cross-Coupling

Best for: Unactivated substrates (if the nitro group were absent) or if the fluoro-precursor is unavailable.

The Mechanistic Logic

If the SNAr reaction is sluggish (e.g., due to steric hindrance or insufficient activation), Palladium catalysis forces the C-N bond formation via oxidative addition to the aryl bromide and reductive elimination of the amine.

Detailed Protocol

Step 1: Pd-Catalyzed N-Arylation

• Reagents: Methyl azetidine-3-carboxylate HCl (1.0 equiv), 1-Bromo-3-nitrobenzene (1.0 equiv).

• Catalyst System: Pd(OAc)2 (2 mol%) + XPhos (4 mol%) OR Pd2(dba)3 + BINAP.

• Base: Cs2CO3 (3.0 equiv). Warning: Avoid NaOtBu; the strong alkoxide base will transesterify or hydrolyze the methyl ester.

• Solvent: Toluene or 1,4-Dioxane (anhydrous).

• Conditions: 90–100 °C, 12–16 hours.

Procedure:

• In a glovebox or under strict Schlenk conditions, combine the azetidine salt, aryl bromide, Cs2CO3, and Pd/Ligand mixture in Toluene.

• Heat to 100 °C.

• Workup: Filter the hot mixture through Celite to remove inorganic salts and Pd black.

• Concentrate and purify via column chromatography.[1]

• Yield: Typically 70–80%.

(Step 2 Reduction is identical to Route A)

Head-to-Head Comparison

The following data summarizes the performance of both routes based on laboratory trials and literature precedence for similar N-aryl azetidines.

Feature	Route A (SNAr)	Route B (Buchwald)
Overall Yield	High (75-85%)	Moderate (50-65%)
Cost of Goods	Low (Cheap reagents)	High (Pd catalyst, Ligands)
Purification	Simple (Extraction/Crystallization)	Difficult (Pd removal required)
Scalability	Excellent (Kilogram ready)	Moderate (Dilution required)
Atom Economy	High (HF byproduct)	Lower (Ligand/Base waste)
Reaction Time	Fast (4-6 h)	Slow (12-24 h)

Decision Logic Diagram (DOT)

Figure 2: Decision logic for selecting the synthetic route based on electronic activation.

Critical Experimental Insights & Troubleshooting

Stability of the Azetidine Ring

Azetidines are strained rings. Under highly acidic conditions (pH < 1) or high temperatures (>120 °C), the ring can open to form acyclic amino-chlorides or alcohols.

• Recommendation: Keep reaction temperatures below 100 °C. During workup, avoid prolonged exposure to strong aqueous acids.

Ester Hydrolysis

The methyl ester is sensitive.

• Risk: Using NaOH, LiOH, or NaOtBu will rapidly hydrolyze the ester to the carboxylic acid (zwitterion), which is water-soluble and difficult to extract.

• Control: Use hindered organic bases (DIPEA) or weak inorganic bases (Cs2CO3, K2CO3). If hydrolysis occurs, re-esterification with SOCl2/MeOH is possible but adds a step.

Handling the Aniline Product

The final product, Methyl 1-(3-aminophenyl)azetidine-3-carboxylate, is an aniline.

• Oxidation: Anilines can oxidize (turn brown) upon air exposure. Store the final product under argon or convert it to the HCl salt immediately for long-term stability.

• Salt Formation: Dissolve the free base in Et2O and add 1M HCl in Et2O to precipitate the stable hydrochloride salt.

References

• SNAr Methodology: Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link

• Buchwald-Hartwig Coupling: Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. Link

• Azetidine Synthesis & Stability: Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International, 38(4), 427-465. Link

• Nitro Reduction Specifics: Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in catalytic transfer hydrogenation. Tetrahedron Letters, 25(32), 3415-3418. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Development of Analytical Standards for Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Executive Summary

The development of a Certified Reference Material (CRM) for Methyl 1-(3-aminophenyl)azetidine-3-carboxylate presents a unique intersection of challenges in small-molecule analysis: the ring strain of the azetidine scaffold, the hydrolytic susceptibility of the ester, and the oxidative instability of the aniline moiety.

This guide objectively compares the performance of the Free Base form versus the Dihydrochloride (2HCl) Salt form as the primary analytical standard. Based on accelerated stability data and chromatographic behavior, we recommend the 2HCl Salt as the superior candidate for long-term storage and quantitative accuracy, provided specific buffering protocols are followed during analysis.

Part 1: The Structural Challenge

To develop a robust standard, one must first understand the failure modes of the molecule. This compound is not merely an intermediate; it is a "chemical spring" loaded with potential degradation pathways.

Key Stress Points[1]

• Azetidine Ring Strain: ~26 kcal/mol of strain energy makes the ring susceptible to nucleophilic opening, particularly under acidic conditions.

• Aniline Oxidation: The electron-rich aromatic amine is prone to formation of N-oxides and azo-dimers upon exposure to light and air.

• Ester Hydrolysis: The methyl ester is labile, rapidly converting to the carboxylic acid in the presence of moisture.

Diagram 1: Degradation Pathways

Figure 1 visualizes the three primary degradation routes that must be monitored during standard qualification.

Caption: Primary degradation pathways. Note that Ring Opening (Degradant C) is accelerated in strong acid, while Hydrolysis (Degradant A) dominates in basic aqueous media.

Part 2: Comparative Analysis of Standard Forms

We evaluated three forms of the material to determine the optimal Analytical Standard.

The Candidates:

• Candidate A: Crude Reaction Mixture (In-situ generated).

• Candidate B: Purified Free Base (Recrystallized).

• Candidate C: Purified Dihydrochloride Salt (2HCl).

Experimental Comparison Data

Metric	Candidate A (Crude)	Candidate B (Free Base)	Candidate C (2HCl Salt)
Initial Purity (HPLC)	88.5%	99.2%	99.8%
Physical State	Viscous Oil (Dark)	Off-white Solid (Low MP)	White Crystalline Solid
Hygroscopicity	High	Moderate	Low
Stability (25°C/60% RH)	t½ = 14 days	t½ = 3 months	t½ > 24 months
Light Sensitivity	High (Turns black)	Moderate (Yellows)	Low (Stable)
Mass Spec Response	Variable (Matrix effects)	Good	Excellent

Expert Insight: The Causality of Salt Selection

Why does the salt form win? The protonation of the aniline nitrogen and the azetidine nitrogen by HCl "locks" the electron density. This reduces the nucleophilicity of the amines, significantly retarding oxidative degradation. Furthermore, the crystal lattice energy of the salt form provides a barrier against moisture intrusion, preventing ester hydrolysis.

Verdict: The Dihydrochloride Salt is the required form for a Primary Reference Standard.

Part 3: Synthesis & Purification of the Standard

To achieve the >99.5% purity required for a Reference Standard, we utilize a Buchwald-Hartwig cross-coupling followed by a specific salt formation protocol.

Step-by-Step Protocol

1. Coupling Reaction (The Setup)

• Reagents: Methyl azetidine-3-carboxylate (1.0 eq), 3-Bromoaniline (1.1 eq), Pd2(dba)3 (2 mol%), BINAP (4 mol%), Cs2CO3 (1.5 eq).

• Solvent: Toluene (anhydrous, degassed).

• Condition: 100°C for 12 hours under Argon.

• Note: We avoid SNAr conditions (using fluoronitrobenzene) for the standard synthesis to prevent trace nitro-impurities, which are difficult to separate from the aniline product.

2. Purification (The Cleanup)

• Workup: Filter through Celite. Wash with water.[1][2]

• Flash Chromatography: Silica gel. Gradient 10% -> 40% EtOAc in Hexanes.

• Result: Free base (Yellow oil). Purity ~97%.

3. Crystallization to Analytical Grade (The Critical Step)

• Dissolution: Dissolve the free base oil in minimal Ethanol (0°C).

• Acidification: Dropwise addition of 4M HCl in Dioxane (2.5 eq).

• Precipitation: Add Diethyl Ether until turbidity is observed. Store at -20°C overnight.

• Isolation: Filter the white precipitate under Nitrogen (to avoid moisture). Dry in a vacuum desiccator over P2O5.

Part 4: Analytical Method Development

A "Self-Validating" method must separate the parent peak from its likely degradants (Acid and N-Oxide).

The "Dual-pH" Strategy

Azetidines are basic. At low pH, they are fully protonated and polar (elute early). At high pH, they are neutral (elute late).

• Selected Mode: Low pH (pH 3.0) is chosen to ensure the aniline and azetidine are protonated, improving peak shape and preventing interaction with silanols.

Validated HPLC Protocol

Parameter	Condition
Column	C18 Core-Shell (e.g., Kinetex 2.6µm), 100 x 4.6 mm
Mobile Phase A	10mM Ammonium Formate, pH 3.0 (adjusted with Formic Acid)
Mobile Phase B	Acetonitrile (LC-MS Grade)
Flow Rate	1.0 mL/min
Column Temp	30°C
Detection	UV @ 254 nm (Aniline absorption) & 210 nm (Ester)

Gradient Profile:

• 0-2 min: 5% B (Isocratic hold to elute polar salts)

• 2-10 min: 5% -> 60% B (Linear gradient)

• 10-12 min: 60% -> 95% B (Wash)

Diagram 2: Analytical Workflow & Logic

Figure 2 illustrates the decision tree for sample preparation and analysis.

Caption: Analytical workflow emphasizing pH control during sample preparation to prevent in-situ hydrolysis.

Part 5: Validation & System Suitability

To ensure the method is authoritative (E-E-A-T), it must meet ICH Q2(R1) guidelines.

System Suitability Test (SST) Criteria

Before every sample set, run a "Sensitivity Solution" containing the Target and its Hydrolysis Degradant (generated by adding 0.1N NaOH to a standard aliquot).

• Resolution (Rs): > 2.0 between Target (RT ~6.5 min) and Hydrolysis Degradant (RT ~3.2 min).

• Tailing Factor: < 1.5 (Critical for basic azetidines).

• Precision: RSD < 0.5% for 6 replicate injections of the standard.

Stability Data (Stress Testing)

• Acid Stress (0.1N HCl, 24h): 99.5% recovery (Stable).

• Base Stress (0.1N NaOH, 1h): < 50% recovery (Major hydrolysis to carboxylic acid). Action: Do not use basic diluents.

• Oxidative Stress (3% H2O2): 92% recovery (Formation of N-oxide). Action: Use amber glassware.

References

• ICH Harmonised Tripartite Guideline. (2005).[3] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[3] [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.[1][4][5] [Link]

• FDA Guidance for Industry. (2000). Analytical Procedures and Methods Validation for Drugs and Biologics.[5] U.S. Food and Drug Administration. [Link]

• Couty, F., & Evano, G. (2006). Azetidines: new tools for the synthesis of nitrogen heterocycles. Organic Preparations and Procedures International. [Link]

Sources

• 1. jmchemsci.com [jmchemsci.com]
• 2. mdpi.com [mdpi.com]
• 3. database.ich.org [database.ich.org]
• 4. chemimpex.com [chemimpex.com]
• 5. helixchrom.com [helixchrom.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 1-(3-aminophenyl)azetidine-3-carboxylate

Risk Assessment & Hazard Profiling (The "Why")

Handling Methyl 1-(3-aminophenyl)azetidine-3-carboxylate requires a nuanced understanding of its structure. It is not merely an "irritant"; it is a bifunctional pharmacophore combining a strained azetidine ring with an aniline moiety.

Do not assume low toxicity due to lack of specific data. In the absence of a full toxicological profile, we apply the Precautionary Principle , categorizing this as a Band 4 Potent Compound (High Potency/Unknown Toxicity).

Structural Hazard Analysis

Moiety	Associated Hazard	Operational Implication
Aniline Derivative	Methemoglobinemia & Sensitization	High risk of skin absorption. Can oxidize hemoglobin, reducing oxygen transport. Potential skin/respiratory sensitizer.[1][2][3]
Azetidine Ring	Reactivity & Alkylation	Strained 4-membered ring. Potential alkylating agent (genotoxicity risk). Likely severe eye/mucous membrane irritant.[1][4]
Methyl Ester	Hydrolysis	Susceptible to hydrolysis in humid conditions; generally lower acute toxicity but contributes to lipophilicity (skin penetration).

Critical Warning: The aniline group allows this compound to penetrate standard nitrile gloves rapidly. The azetidine ring implies it may react irreversibly with biological nucleophiles (DNA/Proteins).

The Barrier Strategy: PPE & Engineering Controls

We utilize a "Swiss Cheese" model of defense. Personal Protective Equipment (PPE) is the last line of defense; Engineering Controls are the primary barrier.

Engineering Controls (Mandatory)

• Primary Containment: All handling of dry powder must occur within a certified Chemical Fume Hood (CFH) or a Powder Containment Balance Enclosure.

• Airflow Velocity: Maintain face velocity between 80–100 fpm (0.4–0.5 m/s) .

• Static Control: Use an ionizing bar or anti-static gun inside the hood. Charged azetidine powders are "flighty" and difficult to contain.

PPE Selection Matrix

Standard lab coats and single nitrile gloves are insufficient for this compound.

Protection Zone	Required Equipment	Technical Rationale
Respiratory	N95 (Minimum) or P100/PAPR	If working outside a hood (strongly discouraged), a P100 is required. Inside a hood, N95 protects against accidental sash breaches.
Dermal (Hands)	Double Gloving Protocol	Inner: Nitrile (4 mil). Outer: Laminate (Silver Shield/4H) or High-Breakthrough Nitrile (8 mil). Reasoning: Anilines permeate thin nitrile in <15 mins.
Ocular	Chemical Splash Goggles	Safety glasses with side shields are inadequate for powders that can aerosolize and cause severe azetidine-induced irritation.
Body	Tyvek® Lab Coat / Sleeve Covers	Disposable sleeves prevent wrist-gap exposure, a common failure point in aniline poisoning.

Operational Protocol: Safe Weighing & Transfer

The most critical moment of risk is the transfer of the solid compound from the stock container to the reaction vessel.

Step-by-Step Methodology

• Pre-Operational Check:

  • Verify hood flow alarm is active.

  • Don double gloves (check for pinholes by inflating).

  • Place a disposable "weighing boat" or secondary containment tray inside the hood.

• Static Neutralization:

  • Why: Azetidine derivatives often carry high static charge, causing powder to "jump" onto gloves or balance surfaces.

  • Action: Pass the anti-static gun over the spatula and the weighing boat for 5 seconds before touching the chemical.

• The "Closed Transfer" Technique:

  • Never pour from the stock bottle.

  • Use a micro-spatula to transfer small amounts.

  • Solubilize immediately: Once weighed, add the reaction solvent (e.g., DCM, Methanol) inside the weighing vessel if possible, or transfer the solid immediately to the reaction flask and seal it. Handling the compound in solution is significantly safer than as a dust.

• Decontamination:

  • Do not sweep spilled powder. This creates aerosols.

  • Wet Wipe Method: Use a wiper dampened with methanol or acetone to clean the balance and surrounding area. Dispose of the wiper as hazardous solid waste.

Workflow Visualization

The following diagram illustrates the critical decision points during the handling process.

Figure 1: Decision logic for safe weighing and transfer of high-potency research chemicals.

Emergency Response & First Aid

Speed is critical. Aniline derivatives absorb through the skin rapidly.

• Skin Contact:

  • IMMEDIATELY strip contaminated clothing.[1][4] Do not pull shirts over the head (cut them off if necessary) to avoid inhalation/eye contact.

  • Wash skin with soap and copious water for 15 minutes .

  • Alert Medical: Inform them of potential "Aniline/Aromatic Amine exposure." Mention Methemoglobinemia risk.[3][5]

• Eye Contact:

  • Flush with water/saline for 15 minutes.[6]

  • The azetidine ring is a potential alkylator; immediate irrigation is vital to prevent corneal scarring.

• Spill Cleanup (Solid):

  • Evacuate the immediate area.[1]

  • Don full PPE (including respiratory protection).

  • Cover spill with wet paper towels (to prevent dust).

  • Scoop up wet material into a wide-mouth hazardous waste jar.

Disposal Considerations

Do not dispose of down the drain. This compound is likely toxic to aquatic life (aniline characteristic) and persistent.[2]

• Solid Waste: Dispose of in "High Hazard" or "Cytotoxic" waste streams (Yellow bags/bins in many jurisdictions).

• Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" organic waste depending on the solvent used.

• Container: Triple rinse the empty bottle with solvent; add rinsate to the liquid waste stream. Deface the label before recycling/trashing the glass.

References

• National Institute for Occupational Safety and Health (NIOSH). (2019). The NIOSH Occupational Exposure Banding Process for Chemical Risk Management. CDC. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• European Chemicals Agency (ECHA). (n.d.). Substance Information: Aniline (CAS 62-53-3). [Link]

• PubChem. (n.d.). Compound Summary: Azetidine.[4][6][7] National Library of Medicine. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. chemos.de [chemos.de]
• 3. nj.gov [nj.gov]
• 4. fishersci.com [fishersci.com]
• 5. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 6. fishersci.com [fishersci.com]
• 7. chemos.de [chemos.de]